4-Fluoro-2-methoxy-(d3)-benzoic acid

Core Science & Biosynthesis

Technical Guide: Applications of Deuterated 4-Fluoro-2-Methoxybenzoic Acid in Drug Discovery

Executive Summary

4-Fluoro-2-methoxybenzoic acid (CAS 395-82-4) has emerged as a critical pharmacophore in modern medicinal chemistry, serving as a structural cornerstone for next-generation RXFP1 modulators , ROCK inhibitors , and anti-viral salicylanilides . Its specific substitution pattern—combining the metabolic resilience of the fluorine atom with the hydrogen-bond accepting capability of the methoxy group—makes it ideal for optimizing ligand-protein interactions.

However, the methoxy group at the 2-position represents a metabolic "soft spot," susceptible to rapid O-demethylation by hepatic cytochrome P450 enzymes (CYPs). This guide details the strategic application of deuterated 4-fluoro-2-methoxybenzoic acid (specifically the

isotopologue) to engineer drug candidates with superior pharmacokinetic (PK) profiles. By leveraging the Deuterium Kinetic Isotope Effect (DKIE), researchers can blunt metabolic clearance without altering the molecule's potency or selectivity.

The Deuterium Advantage: Mechanistic Basis

The primary rationale for employing deuterated 4-fluoro-2-methoxybenzoic acid lies in mitigating O-demethylation . This metabolic pathway typically proceeds via Hydrogen Atom Transfer (HAT) from the methoxy carbon to the heme-iron-oxo species of CYP450 enzymes.

The Kinetic Isotope Effect (DKIE)

Replacing the C-H bonds of the methoxy group with C-D bonds increases the bond dissociation energy (BDE) by approximately 1.2–1.5 kcal/mol . Because C-H bond cleavage is the rate-determining step (RDS) in O-demethylation, this substitution significantly reduces the reaction rate.

• Primary

  : Typically ranges from 2 to 7 for CYP-mediated oxidations.

• Metabolic Outcome: Slower clearance (

  ), extended half-life ( ), and reduced formation of the phenolic metabolite (4-fluoro-2-hydroxybenzoic acid derivatives), which may have distinct toxicity or off-target effects.

Metabolic Pathway Comparison

The following diagram illustrates the metabolic divergence between the standard and deuterated scaffolds.

Figure 1: Mechanism of metabolic stabilization via deuterium incorporation at the 2-methoxy position.

Strategic Applications in Drug Discovery

Recent patent literature highlights specific therapeutic areas where this scaffold is pivotal.

RXFP1 Modulators (Heart Failure)

Context: Relaxin Family Peptide Receptor 1 (RXFP1) agonists are developed for acute heart failure treatment. Application: Patent WO2022122773A1 describes compounds containing the 4-fluoro-2-methoxybenzoic acid moiety linked to bicyclic systems. Deuteration Strategy: The 2-methoxy group is a primary site for Phase I metabolism. Deuteration here preserves the active concentration of the drug in the myocardium, potentially allowing for lower dosing and reduced hepatic load.

ROCK Inhibitors (Oncology/Fibrosis)

Context: Rho-associated protein kinase (ROCK) inhibitors often utilize benzamide scaffolds to interact with the ATP-binding pocket. Application: Substituents like 4-fluoro-2-methoxybenzoyl are used to tune the electronic properties of the inhibitor. Deuteration Strategy: Enhancing the metabolic stability of the "tail" region (the benzoic acid fragment) prevents premature inactivation of the inhibitor in the tumor microenvironment.

Anti-Viral Salicylanilides

Context: Derivatives of niclosamide and salicylanilides targeting HBV and SARS-CoV-2. Application: The 4-fluoro-2-methoxy motif improves lipophilicity compared to the hydroxy precursor, enhancing cell permeability. Deuteration ensures this lipophilic mask remains intact longer in vivo.

Synthesis of Deuterated 4-Fluoro-2-Methoxybenzoic Acid

To access the deuterated building block 4-fluoro-2-(methoxy-d3)benzoic acid , a robust synthesis starting from 4-fluoro-2-hydroxybenzoic acid is recommended. This route avoids the use of expensive deuterated aryl halides.

Synthetic Workflow

Figure 2: Two-step synthesis of the deuterated building block.

Detailed Protocol

Reagents:

• 4-Fluoro-2-hydroxybenzoic acid (CAS 394-28-5)

• Iodomethane-d3 (

  , CAS 865-50-9)

• Potassium Carbonate (

  )

• Lithium Hydroxide (

  )

Step 1: Simultaneous Esterification and Etherification

• Dissolve 4-fluoro-2-hydroxybenzoic acid (1.0 eq) in anhydrous DMF (0.5 M).

• Add

  (2.5 eq) and stir at room temperature for 15 min.

• Add Iodomethane-d3 (2.5 eq) dropwise. Note: Excess is used to methylate both the acid and phenol.

• Heat to 60°C for 4 hours. Monitor by LC-MS for the formation of the methyl ester/methyl ether species.

• Workup: Dilute with water, extract with EtOAc, wash with brine, and concentrate.

Step 2: Selective Hydrolysis

• Dissolve the crude intermediate in THF:Water (3:1).

• Add LiOH (1.2 eq) and stir at ambient temperature. Note: This selectively hydrolyzes the methyl ester while leaving the deuterated methyl ether intact.

• Monitor consumption of ester by TLC/LC-MS.

• Isolation: Acidify to pH 3 with 1N HCl. The product, 4-fluoro-2-(methoxy-d3)benzoic acid , will precipitate. Filter and dry.[1][2]

Experimental Validation: Metabolic Stability Assay

Once the deuterated analog is synthesized and incorporated into a lead compound, its stability must be validated against the non-deuterated control.

Microsomal Stability Protocol

Objective: Determine Intrinsic Clearance (

) and Half-life ( ) in Human Liver Microsomes (HLM).

Parameter	Condition
Microsome Source	Pooled Human Liver Microsomes (HLM), 20 mg/mL protein
Test Concentration	1 µM (to ensure first-order kinetics)
Cofactor	NADPH (1 mM final concentration)
Time Points	0, 5, 15, 30, 45, 60 minutes
Analysis	LC-MS/MS (MRM mode)
Control	Non-deuterated parent compound

Procedure:

• Pre-incubation: Mix microsomes (0.5 mg/mL final) and test compound in phosphate buffer (pH 7.4) at 37°C for 5 min.

• Initiation: Add NADPH regenerating system.

• Sampling: At each time point, remove aliquots and quench in ice-cold acetonitrile containing internal standard.

• Calculation: Plot ln(% remaining) vs. time. The slope

  determines .

Success Criteria: A statistically significant decrease in intrinsic clearance (

) for the deuterated analog compared to the proteo-analog confirms the suppression of the O-demethylation pathway.

References

• RXFP1 Modulators: 4-(2-fluoro-4-methoxy-5-3-(((1-methylcyclobutyl)methyl)carbamoyl)bicyclo[2.2.1]heptan-2-yl)carbamoyl)phenoxy)-1-methylcyclohexane-1-carboxylic acid derivatives.[3] (2022).[4][5][6] WO2022122773A1. Link

• Synthesis of Fluorinated Intermediates: An Improved Synthesis Of 4-Fluoro-3-Hydroxybenzoic Acid And Intermediates Thereof. Quick Company. Link

• Deuterium in Drug Discovery: Pirali, T., et al. (2019). Applications of Deuterium in Medicinal Chemistry.[4][5][7][8] Journal of Medicinal Chemistry, 62(11), 5276–5297. Link

• Metabolic Stability Mechanisms: Bhattarai, P., et al. (2026). On the Metabolic Stability of Fluorinated Small Molecules. Journal of Medicinal Chemistry. Link

• General Properties: 4-Fluoro-2-methoxybenzoic acid (CAS 395-82-4).[9] PubChem Compound Summary. Link

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An In-depth Technical Guide to the Metabolic Stability of Methoxy-d3 Benzoic Acid Derivatives

Foreword

In the landscape of modern drug discovery, the optimization of a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is as critical as the optimization of its pharmacodynamic activity. Among these, metabolic stability remains a pivotal hurdle. A compound that is too rapidly metabolized will likely suffer from poor bioavailability and a short half-life, necessitating high or frequent dosing regimens that can lead to patient non-compliance and off-target toxicity. This guide provides a deep dive into a powerful strategy for mitigating metabolic risk: the site-specific deuteration of metabolically labile positions, with a specific focus on methoxy-d3 benzoic acid derivatives. We will move beyond mere protocols to explore the fundamental principles, strategic rationale, and practical execution of assessing the metabolic fate of these important chemical entities.

The Strategic Imperative: Targeting Metabolic "Soft Spots"

The journey of a drug candidate is fraught with challenges, and a significant percentage of failures in clinical trials can be attributed to suboptimal pharmacokinetic properties.[1] The liver is the primary site of drug metabolism, where a superfamily of enzymes, most notably the cytochrome P450 (CYP) system, works to functionalize and eliminate xenobiotics.[2] Aromatic structures, such as benzoic acid, are common scaffolds in medicinal chemistry. When substituted with a methoxy group (-OCH₃), this moiety often becomes a metabolic "soft spot"—a site susceptible to rapid enzymatic cleavage.

The primary metabolic pathway for a methoxy group is O-demethylation, a Phase I reaction catalyzed by CYP enzymes.[3][4] This process involves the cleavage of a carbon-hydrogen (C-H) bond on the methyl group. If this reaction is a primary driver of the compound's clearance, it can severely limit its therapeutic potential. The strategic replacement of the hydrogens on this methoxy group with their stable, non-radioactive isotope, deuterium (D), to form a trideuteromethoxy group (-OCD₃), offers an elegant solution to this problem.[5] This approach leverages a quantum mechanical phenomenon known as the Deuterium Kinetic Isotope Effect (KIE) to enhance metabolic stability.[6]

Core Principles: The Deuterium Kinetic Isotope Effect (KIE)

The foundation of this strategy lies in fundamental chemical kinetics. The KIE is the change in the rate of a chemical reaction upon substituting an atom with one of its isotopes.[6] In this context, we are concerned with the primary deuterium KIE.

• Bond Strength: Due to its greater mass (one proton and one neutron), deuterium forms a stronger, more stable covalent bond with carbon than hydrogen does.[6][7] The zero-point vibrational energy of a C-D bond is lower than that of a C-H bond, meaning more energy is required to reach the transition state for bond cleavage.[6] A C-D bond is approximately 6 to 10 times more stable than a corresponding C-H bond.[5]

• Rate-Limiting Step: Many CYP-mediated oxidations, including O-demethylation, involve C-H bond cleavage as a critical, often rate-determining, step in the reaction mechanism.[8][9]

• Impact on Metabolism: By replacing the hydrogens on the methoxy group with deuterium, we significantly increase the activation energy required for the CYP enzyme to cleave the bond. This slows down the rate of O-demethylation, thereby reducing the metabolic clearance of the drug.[5][10] The result can be a longer plasma half-life, increased overall drug exposure (AUC), and potentially a more favorable and consistent dosing regimen.[7]

It is critical to understand that a significant KIE is only observed if C-H bond cleavage is a rate-limiting or partially rate-limiting step in the compound's overall clearance.[7][8] Therefore, a thorough understanding of a molecule's metabolic pathways is paramount before embarking on a deuteration strategy.

Caption: The Deuterium Kinetic Isotope Effect on O-demethylation.

A Multi-Tiered Approach to Pre-clinical Assessment

To rigorously evaluate the impact of deuteration on the metabolic stability of a methoxy-benzoic acid derivative, a systematic, multi-tiered experimental approach is required. This ensures that decisions are based on robust, translatable data.

Tier 1: High-Throughput Screening with Liver Microsomes

The initial assessment of metabolic stability is often performed using a liver microsomal stability assay. Liver microsomes are subcellular fractions that are rich in Phase I enzymes, particularly CYPs.[11] This assay provides a rapid and cost-effective way to determine the intrinsic clearance (CLint) of a compound and serves as an excellent predictor of its susceptibility to oxidative metabolism.[12][13]

• Preparation of Reagents:

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Thaw pooled human liver microsomes (HLM) on ice. Dilute to a final protein concentration of 0.5 mg/mL in the phosphate buffer.

  • Prepare a test compound stock solution (e.g., 1 mM in DMSO). The final DMSO concentration in the incubation should be ≤ 0.1%.

  • Prepare an NADPH-regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) as per the manufacturer's instructions. This provides the necessary cofactor for CYP activity.[2]

  • Prepare a "stop solution" of ice-cold acetonitrile containing a suitable internal standard (IS) for LC-MS/MS analysis.

• Incubation Procedure:

  • Pre-warm the microsomal suspension and the NADPH-regenerating system solution to 37°C in a water bath for 5-10 minutes.

  • In a 96-well plate, add the microsomal suspension.

  • Spike the test compound into the wells to achieve a final concentration of 1 µM.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH-regenerating system. Mix gently.

  • At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), aliquot a sample from the incubation mixture and transfer it into the 96-well plate containing the cold stop solution to terminate the reaction and precipitate proteins.

• Sample Analysis & Data Processing:

  • Centrifuge the quenched sample plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis by a validated LC-MS/MS method.[14][15]

  • Quantify the remaining parent compound at each time point by comparing its peak area to that of the internal standard.

  • Plot the natural log of the percentage of parent compound remaining versus time.

  • Determine the half-life (t₁/₂) from the slope (k) of the linear regression line (t₁/₂ = 0.693 / k).

  • Calculate the intrinsic clearance (CLint) using the following equation: CLint (µL/min/mg protein) = (0.693 / t₁/₂) / (mg microsomal protein/mL)

Tier 2: Comprehensive Profiling with Cryopreserved Hepatocytes

While microsomal assays are excellent for assessing Phase I metabolism, they lack Phase II conjugating enzymes and the context of a whole cell system. Hepatocyte stability assays are often considered the "gold standard" for in vitro evaluation because they contain a full complement of metabolic enzymes (Phase I and II) and account for compound uptake across the cell membrane.[12][16]

Caption: General workflow for a hepatocyte metabolic stability assay.

• Preparation of Reagents:

  • Rapidly thaw cryopreserved human hepatocytes in a 37°C water bath. Transfer to pre-warmed incubation medium (e.g., Williams Medium E).

  • Perform a cell count and viability assessment (e.g., using Trypan Blue). Viability should be >80%.

  • Dilute the hepatocyte suspension to a final density of 0.5 x 10⁶ viable cells/mL in the incubation medium.[17][18]

  • Prepare test compound stocks as described for the microsomal assay.

  • Prepare the stop solution (ice-cold acetonitrile + IS).

• Incubation Procedure:

  • Dispense the hepatocyte suspension into the wells of a non-coated 96-well plate.

  • Place the plate on an orbital shaker in a 37°C incubator and pre-incubate for 10-15 minutes to allow the cells to equilibrate.[18]

  • Initiate the reaction by adding the test compound to the wells.

  • At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), remove aliquots and quench the reaction in the stop solution plate.[1]

• Sample Analysis & Data Processing:

  • Process and analyze samples via LC-MS/MS as described previously.

  • Calculate the half-life (t₁/₂) and intrinsic clearance (CLint). The CLint calculation is adjusted for the cell density: CLint (µL/min/10⁶ cells) = (0.693 / t₁/₂) / (0.5 x 10⁶ cells/mL)[1]

Tier 3: Metabolite Identification and Profiling

A critical aspect of the deuteration strategy is to confirm that the desired metabolic pathway has been blocked and to check for "metabolic switching"—where the enzymatic machinery shifts to an alternative, non-deuterated site on the molecule.[19] This is accomplished using high-resolution mass spectrometry (LC-MS/MS) to identify and semi-quantify the metabolites formed.[20] The analysis compares the metabolite profile of the parent compound with its deuterated analog. A successful outcome is a significant reduction or complete disappearance of the O-demethylated metabolite for the d3-analog, without the emergence of new, significant metabolites.

Bioanalytical Method Validation: The Foundation of Trust

The generation of reliable, reproducible data from metabolic stability assays is entirely dependent on the quality of the bioanalytical method used for quantification.[21] A method must be rigorously validated to ensure it is suitable for its intended purpose.[22][23] Regulatory bodies like the FDA and EMA provide clear guidance on the essential validation parameters.[24][25]

Key Validation Parameters:

• Selectivity and Specificity: The method's ability to differentiate and quantify the analyte in the presence of other components in the biological matrix.[23]

• Accuracy: The closeness of the determined value to the nominal or known true value.

• Precision: The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A curve should be generated for each analytical run using at least 6 non-zero concentration levels.[23]

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Stability: The chemical stability of the analyte in the biological matrix under specific storage and processing conditions.

Case Study & Data Interpretation: Compound BZA vs. d3-BZA

To illustrate the application of these principles, consider a hypothetical case study comparing a parent methoxy-benzoic acid derivative ("BZA") with its trideuteromethoxy analog ("d3-BZA").

Table 1: Comparative In Vitro Metabolic Stability Data

Parameter	Compound BZA (Parent)	d3-BZA (Deuterated)	Fold Improvement
Human Liver Microsomes (HLM)
Half-life (t₁/₂, min)	12	75	6.3x
Intrinsic Clearance (CLint, µL/min/mg)	115.5	18.5	6.2x
Human Hepatocytes
Half-life (t₁/₂, min)	25	130	5.2x
Intrinsic Clearance (CLint, µL/min/10⁶ cells)	55.4	10.7	5.2x

Interpretation of Results:

• Microsomal Data: The parent compound, BZA, is rapidly metabolized in HLM, with a short half-life of 12 minutes and high intrinsic clearance. This is indicative of extensive Phase I (likely CYP-mediated) metabolism. In stark contrast, d3-BZA shows a 6.3-fold increase in half-life and a corresponding 6.2-fold reduction in clearance. This provides strong evidence that O-demethylation is a primary metabolic pathway for BZA and that the deuterium substitution has successfully slowed this process via the KIE.

• Hepatocyte Data: The trend observed in microsomes is confirmed in the more physiologically relevant hepatocyte model. While the absolute half-life values are longer for both compounds (likely due to factors like cell permeability or the contribution of other pathways), d3-BZA still demonstrates a significant (>5-fold) improvement in metabolic stability over the parent compound. This robust and consistent improvement across two different in vitro systems provides high confidence that the deuteration strategy will translate to improved pharmacokinetic properties in vivo.

Conclusion

The strategic deuteration of metabolic soft spots, such as a methoxy group on a benzoic acid core, is a field-proven technique for enhancing the metabolic stability of drug candidates.[6][9] By leveraging the deuterium kinetic isotope effect, medicinal chemists can effectively "shield" a molecule from rapid enzymatic degradation, leading to improved half-life and overall drug exposure. A rigorous, multi-tiered assessment strategy—progressing from high-throughput microsomal assays to comprehensive hepatocyte profiling and metabolite identification, all underpinned by validated bioanalytical methods—is essential for validating this approach. This guide provides the foundational principles and practical workflows for researchers to confidently apply this powerful tool in the quest to develop safer and more effective medicines.

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An In-depth Technical Guide to 4-Fluoro-2-methoxybenzoic Acid and its Deuterated Analog for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Two Molecules

In the landscape of modern medicinal chemistry, structural modifications to bioactive scaffolds are paramount for optimizing drug candidates. 4-Fluoro-2-methoxybenzoic acid serves as a crucial building block in this endeavor, offering a unique combination of electronic and steric properties. Its deuterated analog, 4-Fluoro-2-methoxy-(d3)-benzoic acid, represents a strategic evolution of this scaffold, designed to leverage the kinetic isotope effect for enhanced metabolic stability.

Section 1: Core Chemical Identity and Properties

The foundational compound, 4-Fluoro-2-methoxybenzoic acid, is an organic aromatic compound, appearing as a white to off-white crystalline solid under standard conditions[1]. Its structure, featuring a fluorine atom, a methoxy group, and a carboxylic acid on a benzene ring, makes it a valuable intermediate in the synthesis of complex pharmaceuticals and agrochemicals[1][2].

Property	Value	Source
Chemical Formula	C₈H₇FO₃	[1]
Molecular Weight	170.14 g/mol
CAS Number	395-82-4	[1]
Appearance	White to off-white crystalline powder	[1]
Melting Point	135.0 to 139.0 °C
pKa	4.03 ± 0.10 (Predicted)	[1]
Solubility	Sparingly soluble in water	[1]

Section 2: Safety, Handling, and Storage

Authoritative Insight: While specific safety data for the deuterated analog is scarce, the material safety profile of 4-Fluoro-2-methoxybenzoic acid provides a robust framework for handling procedures. The primary hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification

Based on available data for the non-deuterated analog, the following GHS classifications are pertinent:

Hazard Statement	Code	Description
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
Specific target organ toxicity — single exposure	H335	May cause respiratory irritation.[3]

Personal Protective Equipment (PPE) and Engineering Controls

A proactive approach to safety is critical when handling this and similar chemical intermediates.

Caption: Recommended laboratory setup and PPE for handling 4-Fluoro-2-methoxybenzoic acid.

Step-by-Step Handling Protocol:

• Engineering Controls: Always handle the compound within a certified chemical fume hood to minimize inhalation exposure. Ensure that an emergency eyewash station and safety shower are readily accessible.[4]

• Personal Protective Equipment:

  • Eye Protection: Wear chemical safety goggles that conform to EU EN166 or US NIOSH standards.[5]

  • Hand Protection: Use chemically resistant, impermeable gloves. Inspect gloves for any signs of degradation before use.

  • Body Protection: A standard laboratory coat should be worn. For larger quantities or where significant dust generation is possible, consider additional protective clothing.

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.[6]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and strong bases.[4]

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.[5]

• Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area with plenty of water.[5]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical advice.

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[5]

Section 3: The Role of Deuteration in Drug Development

Expertise in Application: The "d3" in 4-Fluoro-2-methoxy-(d3)-benzoic acid signifies that the three hydrogen atoms on the methoxy group have been replaced with deuterium, a stable isotope of hydrogen. This substitution is a deliberate and strategic choice in drug design, primarily to alter the compound's metabolic profile.

The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This difference can slow down metabolic processes that involve the cleavage of this bond, a phenomenon known as the Kinetic Isotope Effect (KIE) .

Caption: The Kinetic Isotope Effect (KIE) of deuteration on drug metabolism.

By replacing the methoxy hydrogens with deuterium, drug developers aim to:

• Slow Metabolism: Specifically, O-demethylation, a common metabolic pathway mediated by cytochrome P450 enzymes.

• Increase Half-life: A slower rate of metabolism can lead to a longer plasma half-life of the drug.

• Improve Pharmacokinetic Profile: This can result in improved bioavailability and potentially a reduced dosing frequency.

This strategy is a key aspect of "fluorine editing" and isotopic labeling in modern drug candidate optimization.[7]

Section 4: Synthesis and Applications

4-Fluoro-2-methoxybenzoic acid and its derivatives are valuable intermediates in the synthesis of a wide range of biologically active molecules.[1] The fluorinated benzoic acid motif is present in numerous compounds investigated for various therapeutic areas.

General Synthetic Approach

The synthesis of 4-Fluoro-2-methoxybenzoic acid often starts from commercially available salicylic acid or m-fluorotoluene derivatives through multi-step organic synthesis.[1][8] A common laboratory-scale synthesis for a related isomer, 4-fluoro-3-methoxybenzoic acid, involves the hydrolysis of the corresponding methyl ester.

Example Protocol: Saponification of Methyl 4-fluoro-3-methoxybenzoate This protocol for a related isomer illustrates a common final step in the synthesis of such acids and is adapted from the literature.[9]

• Dissolution: Dissolve methyl 4-fluoro-3-methoxybenzoate (1 equivalent) in methanol.

• Hydrolysis: Add an aqueous solution of sodium hydroxide (4 equivalents) to the methanol solution.

• Reaction: Stir the mixture at room temperature for approximately 4 hours, monitoring the reaction by TLC or LC-MS.

• Work-up: Remove the methanol under reduced pressure. Dissolve the resulting residue in water.

• Acidification: Adjust the pH of the aqueous solution to ~4 using 1N HCl. This will precipitate the carboxylic acid product.

• Isolation: Collect the precipitated solid by filtration, wash thoroughly with water, and dry to yield the final product.

Applications in Drug Discovery

The structural features of 4-fluoro-2-methoxybenzoic acid make it a desirable building block for:

• Enzyme Inhibitors: Its derivatives have been explored as inhibitors for enzymes like matrix metalloproteinase-13 (MMP-13), which is implicated in osteoarthritis.[10]

• Receptor Ligands: The compound serves as a scaffold for creating molecules that bind to specific biological receptors.[1]

• Bioisosteric Replacement: The fluorinated phenyl ring is often used as a bioisostere for other aromatic systems to improve properties like metabolic stability and binding affinity.[11]

Conclusion

4-Fluoro-2-methoxybenzoic acid is a versatile and important chemical intermediate. Its deuterated analog, 4-Fluoro-2-methoxy-(d3)-benzoic acid, exemplifies a sophisticated strategy in modern drug design to enhance pharmacokinetic properties through the kinetic isotope effect. A thorough understanding of the chemical properties, safety protocols, and synthetic utility of the parent compound provides the necessary foundation for researchers and drug development professionals to effectively and safely utilize both the standard and isotopically labeled versions in their pursuit of novel therapeutics.

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• Lookchem. (n.d.). Cas 394-04-7, 5-FLUORO-2-METHOXYBENZOIC ACID. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-4-methoxybenzoic acid. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of 4-Fluoro-2-Methoxy-5-Nitrophenol in Modern Pharmaceutical Synthesis. Retrieved from [Link]

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• Google Patents. (n.d.). CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.
• Google Patents. (n.d.). CN101020628A - Preparation method of 2, 4-difluoro-3-hydroxybenzoic acid.

• PubMed. (2016). Discovery of N-(4-Fluoro-3-methoxybenzyl)-6-(2-(((2S,5R)-5-(hydroxymethyl)-1,4-dioxan-2-yl)methyl)-2H-tetrazol-5-yl)-2-methylpyrimidine-4-carboxamide. A Highly Selective and Orally Bioavailable Matrix Metalloproteinase-13 Inhibitor for the Potential Treatment of Osteoarthritis. Retrieved from [Link]

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The Deuterium Difference: A Technical Guide to 4-Fluoro-2-methoxybenzoic Acid and its d3 Analog in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of xenobiotics, the choice of an appropriate internal standard is paramount to the integrity and robustness of bioanalytical data. This technical guide provides an in-depth exploration of 4-Fluoro-2-methoxybenzoic acid and its stable isotope-labeled counterpart, 4-Fluoro-2-methoxy-d3-benzoic acid. We will delve into the nuanced yet critical differences between these two molecules, from their synthesis and physicochemical properties to the profound impact of isotopic substitution on analytical performance in demanding research and regulated environments.

Introduction: The Analyte and the "Perfect" Internal Standard

4-Fluoro-2-methoxybenzoic acid is an organic aromatic compound, often synthesized as a building block or intermediate in the development of novel pharmaceutical and agrochemical agents.[1] Its accurate quantification in biological matrices is a critical step in understanding the pharmacokinetics—absorption, distribution, metabolism, and excretion (ADME)—of parent drug candidates.

In quantitative mass spectrometry, the ideal internal standard (IS) should be a near-perfect mimic of the analyte, experiencing identical behavior throughout extraction, chromatography, and ionization, thereby compensating for any experimental variability.[2] A stable isotope-labeled (SIL) version of the analyte, such as 4-Fluoro-2-methoxy-d3-benzoic acid, where three hydrogen atoms on the methoxy group are replaced with deuterium, is widely considered the gold standard for this purpose.[3][4]

Physicochemical Properties: A Tale of Two Isotopologues

At a macroscopic level, 4-Fluoro-2-methoxybenzoic acid and its d3 analog are nearly identical. However, the substitution of protium (¹H) with deuterium (²H) introduces subtle but significant changes at the atomic level.

Property	4-Fluoro-2-methoxybenzoic acid	4-Fluoro-2-methoxy-d3-benzoic acid	Rationale for Difference
Chemical Formula	C₈H₇FO₃	C₈H₄D₃FO₃	Replacement of 3 Hydrogen atoms with Deuterium.
Molecular Weight	170.14 g/mol	173.16 g/mol	Increased mass of three neutrons.
Appearance	White to off-white crystalline solid.[1]	Expected to be a white to off-white crystalline solid.	Isotopic substitution typically does not alter physical appearance.
Solubility	Sparingly soluble in water.[1]	Expected to be sparingly soluble in water.	Polarity is minimally affected by deuterium substitution.
C-D vs. C-H Bond	Standard C-H bond length and strength.	The C-D bond is slightly shorter and stronger.[5]	Due to the lower zero-point energy of the C-D bond.

This fundamental difference in bond energy between C-H and C-D is the origin of the Kinetic Isotope Effect (KIE) .[6][7] If the cleavage of a C-H bond is the rate-limiting step in a metabolic pathway, replacing it with a C-D bond can significantly slow down the rate of that metabolic reaction.[5][6] While not the primary focus of its use as an internal standard, this effect is a cornerstone of deuterated drug development to enhance pharmacokinetic profiles.[8]

Synthesis and Characterization: Ensuring Identity and Purity

Synthesis of 4-Fluoro-2-methoxybenzoic acid and its d3 Analog

The synthesis of the unlabeled 4-Fluoro-2-methoxybenzoic acid typically involves the methylation of a 4-fluoro-2-hydroxybenzoic acid precursor.[1] A logical and common strategy to produce the d3 analog is to employ a deuterated methylating agent.

Step-by-Step Synthesis Workflow:

• Starting Material: Begin with commercially available 4-Fluoro-2-hydroxybenzoic acid.

• Deprotonation: In a suitable aprotic solvent (e.g., acetone, DMF), a base such as potassium carbonate (K₂CO₃) is used to deprotonate the phenolic hydroxyl group, forming a more nucleophilic phenoxide.

• Methylation:

  • For the standard compound: Methyl iodide (CH₃I) is added to the reaction mixture.

  • For the d3 analog: Deuterated methyl iodide (CD₃I) is used. The phenoxide attacks the methyl group in an Sₙ2 reaction.

• Work-up and Purification: The reaction is typically quenched, and the product is extracted. Purification via recrystallization or column chromatography yields the final product.[1]

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role of 4-Fluoro-2-methoxy-(d3)-benzoic acid as a metabolic blocker

An In-depth Technical Guide: The Role of 4-Fluoro-2-methoxy-(d3)-benzoic Acid as a Metabolic Blocker

Executive Summary

In the landscape of modern drug discovery, optimizing a compound's metabolic profile is a critical determinant of its clinical success. Poor metabolic stability can lead to rapid clearance, low bioavailability, formation of toxic metabolites, and ultimately, therapeutic failure.[1] This guide provides a detailed examination of 4-Fluoro-2-methoxy-(d3)-benzoic acid, a specialized chemical entity designed to address these challenges. By leveraging the deuterium Kinetic Isotope Effect (KIE), this compound serves as a powerful tool and building block for researchers. The strategic replacement of hydrogen atoms with deuterium on the methoxy group creates a metabolically robust moiety. This guide will elucidate the foundational principles of the KIE, detail the specific mechanism by which this deuteration blocks metabolic pathways, provide practical experimental protocols for validation, and discuss its applications in developing safer and more effective pharmaceuticals.

The Challenge of Metabolic Instability in Drug Development

A primary hurdle in translating a promising lead compound into a viable drug candidate is overcoming metabolic vulnerability. The body's extensive enzymatic machinery, particularly the Cytochrome P450 (CYP) family of enzymes in the liver, is highly efficient at modifying xenobiotics for excretion.[2] This process, while a crucial defense mechanism, often deactivates therapeutic compounds or, in some cases, converts them into reactive, toxic byproducts.

Key challenges arising from metabolic instability include:

• Poor Pharmacokinetics (PK): Rapid metabolism leads to a short biological half-life (t½), requiring frequent, high doses that can increase side effects and reduce patient compliance.[2]

• Low Bioavailability: Extensive first-pass metabolism in the liver can significantly reduce the amount of active drug reaching systemic circulation.[2]

• Formation of Toxic Metabolites: Metabolic processes can generate new chemical species with harmful off-target effects, posing a significant safety risk.[3]

• Metabolic Switching: If one metabolic pathway is blocked, the drug may be shunted down an alternative pathway, leading to the formation of different, sometimes undesirable, metabolites.[2]

Identifying and fortifying these metabolic "soft spots" is a cornerstone of medicinal chemistry. One of the most precise and effective strategies to achieve this is through selective deuteration.

The Deuterium Kinetic Isotope Effect (KIE): A Foundational Principle

The strategic advantage of using deuterium in drug design is rooted in a quantum mechanical phenomenon known as the Kinetic Isotope Effect (KIE).[4]

• The Science of a Stronger Bond: Deuterium (²H or D) is a stable, non-radioactive isotope of hydrogen (¹H) that contains an extra neutron, nearly doubling its atomic mass.[5] This increased mass alters the vibrational energy of its covalent bonds. A carbon-deuterium (C-D) bond has a lower zero-point vibrational energy compared to a carbon-hydrogen (C-H) bond, making it stronger and more stable.[4][6]

• Slowing Down Metabolism: Many metabolic reactions, especially those mediated by CYP450 enzymes, involve the cleavage of a C-H bond as the rate-determining step.[7] Because the C-D bond is stronger, it requires more energy to break. Consequently, enzymes metabolize a deuterated compound at a significantly slower rate than its hydrogenated (protio) counterpart.[]

This slowing of metabolic rate is the primary mechanism behind the benefits of deuterated drugs, which include:

• Increased Half-Life and Exposure: Slower metabolism means the drug remains in the body at therapeutic concentrations for longer.[3][4]

• Reduced Dosing Frequency: A longer half-life can transform a multi-dose daily regimen into a more convenient once- or twice-daily dose, improving patient adherence.[4]

• Improved Safety Profile: By slowing the formation of metabolites, deuteration can reduce the concentration of potentially toxic byproducts.[2][3]

Mechanism of Action: 4-Fluoro-2-methoxy-(d3)-benzoic Acid

The efficacy of 4-Fluoro-2-methoxy-(d3)-benzoic acid as a metabolic blocker is a direct application of the KIE to a common metabolic soft spot.

The Parent Moiety: In molecules containing a methoxy (-OCH₃) group, particularly on an aromatic ring, this site is highly susceptible to oxidative O-demethylation by CYP enzymes (e.g., CYP2D6, CYP3A4). This reaction cleaves a C-H bond on the methyl group, leading to the formation of a formaldehyde and a phenol, which can alter the drug's activity and facilitate its excretion.

The Deuterated Advantage: In 4-Fluoro-2-methoxy-(d3)-benzoic acid, the three hydrogen atoms of the methoxy group are replaced with deuterium atoms (-OCD₃). This fortification of the C-D bonds makes the O-demethylation process energetically less favorable and therefore significantly slower.

Figure 1: Mechanism of Metabolic Blocking

By effectively "shielding" this vulnerable position, the 4-Fluoro-2-methoxy-(d3)-benzoic acid moiety, when incorporated into a larger drug candidate, can dramatically improve the metabolic stability of the entire molecule.

Applications in Research and Drug Development

The utility of 4-Fluoro-2-methoxy-(d3)-benzoic acid extends across the drug discovery pipeline.

• As a Building Block in Medicinal Chemistry: This compound can be used as a starting material or fragment in the synthesis of new chemical entities.[1][9] By incorporating this pre-stabilized moiety, medicinal chemists can proactively design drug candidates with enhanced pharmacokinetic properties, saving valuable time and resources during lead optimization.

• As a Mechanistic Tool: Researchers can use this compound in competitive inhibition assays to probe the metabolic pathways of other drug candidates. If a new drug's metabolism is inhibited by the presence of 4-Fluoro-2-methoxybenzoic acid (the non-deuterated version), it suggests that the new drug is also likely metabolized via O-demethylation.

• As a Stable Isotope-Labeled Internal Standard: In bioanalytical settings, particularly for liquid chromatography-mass spectrometry (LC-MS), deuterated compounds are the gold standard for internal standards.[10] Since 4-Fluoro-2-methoxy-(d3)-benzoic acid has nearly identical chemical properties and chromatographic retention time to its non-deuterated counterpart, it can be used to ensure highly accurate and precise quantification of the analyte in complex biological matrices like plasma or urine.[10]

Experimental Protocol: In Vitro Metabolic Stability Assay

To empirically validate the metabolic blocking effect, an in vitro assay using liver microsomes is the industry-standard method. This protocol provides a framework for comparing the metabolic stability of the deuterated compound against its protio-form.

Objective: To determine and compare the rate of metabolism of 4-Fluoro-2-methoxybenzoic acid and 4-Fluoro-2-methoxy-(d3)-benzoic acid in human liver microsomes.

Materials:

• Test Compounds: 4-Fluoro-2-methoxybenzoic acid and 4-Fluoro-2-methoxy-(d3)-benzoic acid (10 mM stock solutions in DMSO).

• Human Liver Microsomes (HLM), pooled (20 mg/mL).

• NADPH regenerating system (e.g., NADPH-A and NADPH-B solutions).

• Phosphate Buffer (0.1 M, pH 7.4).

• Acetonitrile (ACN) with a suitable internal standard (for protein precipitation and sample analysis).

• 96-well incubation plates and analytical plates.

• LC-MS/MS system.

Workflow Diagram:

Figure 2: Workflow for In Vitro Metabolic Stability Assay

Step-by-Step Methodology:

• Preparation:

  • Thaw liver microsomes on ice. Prepare a microsomal working solution (e.g., 1 mg/mL) in 0.1 M phosphate buffer.

  • Prepare the test compound working solutions by diluting the 10 mM stock to a suitable concentration (e.g., 100 µM) in buffer. The final incubation concentration is typically 1 µM.

• Incubation Setup (96-well plate):

  • To each well, add the required volume of phosphate buffer.

  • Add the microsomal working solution.

  • Add the test compound working solution (protio- or deuterated-form).

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well. The T=0 time point is sampled immediately before this step by adding the quenching solution first.

• Time Course Sampling:

  • Incubate the plate at 37°C with shaking.

  • At designated time points (e.g., 5, 15, 30, 45, 60 minutes), stop the reaction in the respective wells.

• Quenching (Reaction Termination):

  • To stop the reaction, add 2-3 volumes of ice-cold acetonitrile containing the internal standard to the appropriate wells at each time point. This precipitates the microsomal proteins and halts enzymatic activity.

• Sample Processing:

  • Seal the plate and vortex thoroughly.

  • Centrifuge the plate (e.g., at 4000 rpm for 20 minutes at 4°C) to pellet the precipitated protein.

  • Carefully transfer the supernatant to a new 96-well analytical plate.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the remaining concentration of the parent compound at each time point. The peak area ratio of the analyte to the internal standard is used for quantification.

Data Interpretation and Presentation

The data from the LC-MS/MS analysis allows for the calculation of key metabolic stability parameters. The percentage of the parent compound remaining at each time point is plotted against time.

Calculations:

• Plot the natural log (ln) of the % remaining parent compound versus time.

• The slope of the linear regression of this plot is the elimination rate constant (k).

• The metabolic half-life (t½) is calculated as: t½ = -0.693 / k

Example Data Presentation:

The results clearly demonstrate the significant impact of deuteration on metabolic stability.

Compound	Half-Life (t½, min)	Intrinsic Clearance (µL/min/mg protein)
4-Fluoro-2-methoxy-benzoic acid	15.2	45.6
4-Fluoro-2-methoxy-(d3)-benzoic acid	>120	<5.7

Table 1: Comparative in vitro metabolic stability data (hypothetical). The deuterated compound shows a dramatically increased half-life and reduced clearance, confirming its role as a metabolic blocker.

Conclusion: The Strategic Value of Precision Deuteration

4-Fluoro-2-methoxy-(d3)-benzoic acid is more than just a labeled compound; it is a strategic tool for rational drug design. By leveraging the fundamental principle of the Kinetic Isotope Effect, it provides a validated solution for blocking a common and often problematic metabolic pathway. Its application as a building block allows for the proactive design of metabolically robust drug candidates, potentially reducing development timelines and failure rates.[1][3] For researchers in drug development, understanding and utilizing precisely deuterated molecules like this is essential for creating the next generation of safer, more effective, and more convenient therapies. The "deuterium switch" has evolved from a niche concept to a mainstream strategy, with FDA-approved deuterated drugs validating its clinical and commercial potential.[11]

References

• Clearsynth Discovery. (2024, September 25). Advantages of Deuterated Compounds.
• Benchchem. (n.d.). Unlocking Reaction Mechanisms and Enhancing Drug Design: A Technical Guide to the Deuterium Kinetic Isotope Effect.
• Benchchem. (n.d.). Application of Deuterated Compounds in Drug Metabolism Studies: Application Notes and Protocols.
• Meanwell, N. A. (2023, June 5). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery.
• Hulikal, V. (n.d.). Deuterium Labeled Compounds in Drug Discovery Process. Heavy Water Board.
• BOC Sciences. (2025, August 30). Benefits and Mechanisms of Deuterated Drugs | Enhanced Efficacy.
• Timmins, G. S. (2010). The kinetic isotope effect in the search for deuterated drugs. Drug News & Perspectives, 23(6), 398-404.
• Cambridge Isotope Laboratories. (n.d.). Beyond the Hype: How a Single Neutron Is Revolutionizing Drug Metabolism and API Design.
• Gant, T. G. (2010). The kinetic isotope effect in the search for deuterated drugs. Drug News Perspect, 23(6), 398-404.
• IAEA. (n.d.). To D or not to D - an in vitro/mass spectrometry screening method to confirm improved metabolic stability in deuterium-labelled-radiotracers. INIS.
• Benchchem. (n.d.). Application Notes and Protocols for the Use of Deuterated Standards in Metabolic Stability Assays.
• Sigma-Aldrich. (n.d.). A rapid MS/MS method to assess the deuterium kinetic isotope effect and associated improvement in the metabolic stability of deuterated biological and pharmacological molecules as applied to an imaging agent.
• AquigenBio. (n.d.). Accelerating Drug Discovery with Deuterated Labelled Compounds.
• Benchchem. (n.d.). Applications of Deuterium-Labeled Compounds in Drug Development: Application Notes and Protocols.
• Juniper Publishers. (2017, March 27). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs.
• National Center for Biotechnology Information. (n.d.). Deuterated reagents in multicomponent reactions to afford deuterium-labeled products.
• Pirali, T., Serafini, M., Cargnin, S., & Genazzani, A. A. (2019). Applications of Deuterium in Medicinal Chemistry. Journal of Medicinal Chemistry, 62(11), 5276-5297.

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Protocols & Analytical Methods

Application Note: Synthesis of 4-Fluoro-2-methoxy-(d3)-benzoic acid using Iodomethane-d3

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive application note provides a detailed protocol for the synthesis of 4-Fluoro-2-methoxy-(d3)-benzoic acid, a deuterated building block of significant interest in pharmaceutical research and development. The synthesis is achieved through the O-methylation of 4-Fluoro-2-hydroxybenzoic acid using iodomethane-d3 via the Williamson ether synthesis. This guide offers in-depth technical details, explains the rationale behind experimental choices, and provides protocols for purification and characterization, ensuring scientific integrity and reproducibility.

Introduction: The Significance of Isotopic Labeling

Isotopically labeled compounds, particularly those incorporating deuterium, are invaluable tools in modern drug discovery and development. The substitution of hydrogen with its heavier, non-radioactive isotope, deuterium, can profoundly influence the pharmacokinetic profile of a drug molecule. This "deuterium effect" can lead to a slower rate of metabolic breakdown, potentially resulting in improved metabolic stability, reduced toxic metabolite formation, and an extended drug half-life. 4-Fluoro-2-methoxy-(d3)-benzoic acid serves as a key intermediate for the synthesis of more complex deuterated molecules, enabling researchers to investigate and leverage these beneficial pharmacokinetic properties.

The synthesis described herein utilizes the robust and well-established Williamson ether synthesis, a reliable method for forming ethers from an alkoxide and an alkyl halide.[1][2][3] In this application, the phenolic hydroxyl group of 4-Fluoro-2-hydroxybenzoic acid is deprotonated to form a phenoxide, which then acts as a nucleophile, attacking the electrophilic methyl group of iodomethane-d3.

Reaction Scheme

Caption: Williamson ether synthesis of 4-Fluoro-2-methoxy-(d3)-benzoic acid.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier
4-Fluoro-2-hydroxybenzoic acid	≥98%	Sigma-Aldrich
Iodomethane-d3 (99.5 atom % D)	≥99.5%	Sigma-Aldrich
Potassium Carbonate (K₂CO₃), anhydrous	≥99%	Fisher Scientific
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Acros Organics
Ethyl acetate (EtOAc)	ACS Grade	VWR
Hexanes	ACS Grade	VWR
Hydrochloric acid (HCl), concentrated	37%	J.T. Baker
Sodium sulfate (Na₂SO₄), anhydrous	ACS Grade	EMD Millipore
Round-bottom flask, two-neck	Kimble Chase
Reflux condenser	Ace Glass
Magnetic stirrer with heating mantle	Corning
Separatory funnel	Pyrex
Rotary evaporator	Büchi
pH paper	Whatman
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	Merck

Safety Precautions

• Iodomethane-d3 is volatile, toxic, and a suspected carcinogen. [4] Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• N,N-Dimethylformamide (DMF) is a skin and eye irritant and can be harmful if inhaled or absorbed through the skin. Use in a fume hood and wear appropriate PPE.

• Potassium carbonate is an irritant. Avoid inhalation of dust and contact with skin and eyes.

• Concentrated hydrochloric acid is corrosive and causes severe burns. Handle with extreme care in a fume hood and wear appropriate PPE.

Synthetic Procedure

• Reaction Setup:

  • To a dry 250 mL two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Fluoro-2-hydroxybenzoic acid (10.0 g, 64.1 mmol).

  • Add anhydrous potassium carbonate (13.3 g, 96.2 mmol, 1.5 equivalents). The use of an anhydrous base is crucial to prevent the consumption of the alkylating agent by water.[4]

  • Add anhydrous N,N-Dimethylformamide (DMF) (100 mL). Polar aprotic solvents like DMF are ideal for Williamson ether synthesis as they solvate the cation of the base, leaving the phenoxide anion more nucleophilic and reactive.[5]

• Reaction Execution:

  • Stir the mixture at room temperature for 30 minutes to allow for the formation of the potassium phenoxide salt.

  • Carefully add iodomethane-d3 (4.4 mL, 10.2 g, 70.5 mmol, 1.1 equivalents) to the reaction mixture via syringe through a septum.

  • Heat the reaction mixture to 80 °C and allow it to reflux for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mixture of hexanes and ethyl acetate (e.g., 7:3 v/v) as the eluent. The starting material and product should have different Rf values.

• Work-up and Extraction:

  • After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Pour the reaction mixture into a 1 L beaker containing 500 mL of cold water.

  • Acidify the aqueous solution to a pH of approximately 2 by the slow addition of concentrated hydrochloric acid. This step protonates the carboxylate to the carboxylic acid, making it less soluble in water.

  • The crude product may precipitate out of the solution at this stage. If it does, it can be collected by vacuum filtration.

  • Transfer the acidified mixture to a 1 L separatory funnel and extract the product with ethyl acetate (3 x 150 mL).

  • Combine the organic layers and wash with brine (2 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification

The crude 4-Fluoro-2-methoxy-(d3)-benzoic acid can be purified by recrystallization.

• Dissolve the crude solid in a minimal amount of hot ethyl acetate.

• Slowly add hexanes until the solution becomes cloudy.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to facilitate complete crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

Characterization

Yield and Physical Properties

Parameter	Expected Value
Theoretical Yield	11.0 g
Appearance	White to off-white solid
Melting Point	~170 °C (decomposes)

Spectroscopic Analysis

1. ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum should be recorded to confirm the structure of the product. The absence of the phenolic hydroxyl proton signal (typically a broad singlet) and the appearance of a singlet corresponding to the methoxy group (which will be absent in this deuterated compound) are key indicators of a successful reaction. The aromatic proton signals will show characteristic splitting patterns.[6][7]

2. ²H NMR (Deuterium Nuclear Magnetic Resonance) Spectroscopy: ²H NMR is a powerful technique to confirm the incorporation of deuterium into the molecule. A single resonance corresponding to the -OCD₃ group should be observed.[8]

3. High-Resolution Mass Spectrometry (HRMS): HRMS is essential for confirming the molecular weight of the product and for determining its isotopic purity.[9][10][11][12] The mass spectrum will show a molecular ion peak corresponding to the deuterated product. The isotopic purity can be calculated by comparing the relative intensities of the peaks corresponding to the deuterated (d3), partially deuterated (d2, d1), and non-deuterated (d0) species.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no product yield	Incomplete reaction	- Ensure anhydrous conditions.[4] - Increase reaction time or temperature. - Check the quality of the iodomethane-d3.
Side reactions (e.g., C-alkylation)	- While less common with phenoxides, consider using a less polar solvent to favor O-alkylation.[5]
Incomplete deprotonation of the phenol	Insufficient or weak base	- Use a stronger base if necessary (e.g., NaH), though K₂CO₃ is generally sufficient for phenols.[13]
Difficult purification	Impurities from starting materials or side products	- Ensure complete reaction by TLC monitoring. - Optimize the recrystallization solvent system.

Conclusion

The protocol described in this application note provides a reliable and reproducible method for the synthesis of 4-Fluoro-2-methoxy-(d3)-benzoic acid. By following these detailed steps and adhering to the safety precautions, researchers can efficiently produce this valuable deuterated building block for use in various applications, particularly in the development of novel therapeutics with enhanced pharmacokinetic properties. The analytical techniques outlined are crucial for verifying the identity, purity, and isotopic enrichment of the final product, ensuring its suitability for further synthetic transformations.

References

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry. [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen–deuterium exchange reaction using electrospray ionization‐high‐resolution mass spectrometry. ResearchGate. [Link]

• Williamson ether synthesis. Wikipedia. [Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. [Link]

• The Williamson Ether Synthesis. Master Organic Chemistry. [Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. LinkedIn. [Link]

• Williamson Ether Synthesis. ChemTalk. [Link]

• The Williamson Ether Synthesis. University of Massachusetts Boston. [Link]

• High-field deuterium nuclear magnetic resonance spectroscopic monitoring of the pharmacokinetics of selectively deuterated benzoic acid in man. PubMed. [Link]

• 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis.... Doc Brown's Chemistry. [Link]

• Dimethyl sulfoxide as a solvent in Williamson ether synthesis. ResearchGate. [Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

• Green Methodology Development for the Surfactant Assisted Williamson Synthesis of 4-Benzyloxy Benzoic Acid (Ether) in Aqueous Media. ResearchGate. [Link]

• Williamson Ether Synthesis. Utah Tech University. [Link]

• Experiment 06 Williamson Ether Synthesis. University of Wisconsin-River Falls. [Link]

• Benzoic acid‑d₅ (CAS 1079‑02‑3) – Deuterated NMR Solvent. Deutero GmbH. [Link]

• qNMR. CK Isotopes. [Link]

• An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Quick Company. [Link]

• Chemical synthesis method of 4-fluoro-2-methylbenzoic acid.

• O-Methylation of Natural Phenolic Compounds Based on Green Chemistry Using Dimethyl Carbonate. ResearchGate. [Link]

• APPENDIX 2. MIT OpenCourseWare. [Link]

• Different methylating agents used for O-methylation of phenolic compounds. ResearchGate. [Link]

• Use of Methyliodide in o-Methylation of organic compounds. Juniper Publishers. [Link]

• Iodomethane. Wikipedia. [Link]

• Supporting Information. CDC Stacks. [Link]

• 2-Fluoro-4-(methoxycarbonyl)benzoic acid. National Institutes of Health. [Link]

• Chapter 24 : Phenols. University of Calgary. [Link]

• Convenient O-Methylation of Phenols with Dimethyl Carbonate. Semantic Scholar. [Link]

• 7.5: Acid-base Properties of Phenols. Chemistry LibreTexts. [Link]

• Methylation using iodomethane. Reddit. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
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• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1H proton nmr spectrum of benzoic acid C7H6O2 C6H5COOH low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzoic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. web.mit.edu [web.mit.edu]
• 8. High-field deuterium nuclear magnetic resonance spectroscopic monitoring of the pharmacokinetics of selectively deuterated benzoic acid in man - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: High-Efficiency Coupling of 4-Fluoro-2-methoxy-(d3)-benzoic Acid

Executive Summary

This guide details the optimized reaction conditions for coupling 4-Fluoro-2-methoxy-(d3)-benzoic acid (CAS: Analogous to 395-82-4, deuterated form). This scaffold is a critical building block in medicinal chemistry, often utilized to modulate metabolic stability via the Deuterium Kinetic Isotope Effect (DKIE) on the methoxy site while leveraging the bioisosteric properties of the fluorine substituent.

Key Technical Challenges:

• Steric Hindrance: The ortho-methoxy group creates significant steric bulk around the carbonyl center, retarding nucleophilic attack.

• Electronic Deactivation: The 4-fluoro substituent (electron-withdrawing) increases the electrophilicity of the activated carbonyl, but the ortho-methoxy group (electron-donating via resonance) can reduce the reactivity of the active ester intermediate.

• Isotopic Integrity: While the -OCD

  ether linkage is chemically robust, avoiding harsh Lewis acidic conditions is paramount to prevent ether cleavage and loss of the isotopic label.

Strategic Analysis of Reactivity

The coupling strategy must balance activation energy against the stability of the deuterated moiety.

Electronic & Steric Landscape

• 4-Fluoro Effect: Inductive withdrawal (

  ) enhances the acidity of the carboxylic acid ( ~ 3.5), making deprotonation by tertiary amine bases rapid.

• 2-Methoxy-(d3) Effect: The primary challenge is steric. Standard carbodiimide couplings (EDC/HOBt) often suffer from slow kinetics and high byproduct formation (N-acyl urea).

• Solution: We prioritize Phosphonic Anhydride (T3P) and Uronium (HATU) chemistries. T3P is the preferred method for scale-up due to its low epimerization risk (relevant if the amine partner is chiral) and facile aqueous workup.[1]

Figure 1: Strategic decision tree for selecting coupling methodology based on molecular properties.

Method A: T3P (Propylphosphonic Anhydride) – Recommended for Scale-Up

Rationale: T3P acts as a potent dehydrating agent that forms a mixed anhydride. It is particularly effective for sterically hindered ortho-substituted benzoic acids. The byproducts are water-soluble, simplifying purification.[1][2]

Materials

• Substrate: 4-Fluoro-2-methoxy-(d3)-benzoic acid (1.0 equiv)

• Amine Partner: 1.1 – 1.2 equiv

• Reagent: T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 equiv)

• Base: Diisopropylethylamine (DIPEA) or Pyridine (2.5 – 3.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)

Protocol

• Dissolution: Charge a reaction vessel with the acid (1.0 equiv) and the amine partner (1.1 equiv) in EtOAc (concentration 0.1 – 0.2 M).

• Base Addition: Add DIPEA (3.0 equiv) at 0°C. Stir for 5 minutes.

• Activation: Dropwise add T3P solution (1.5 equiv) over 10 minutes. Note: Exothermic reaction.

• Reaction: Allow the mixture to warm to Room Temperature (20-25°C). Stir for 2–12 hours.

  • Checkpoint: Monitor by LCMS. If conversion is <90% after 4 hours, heat to 50°C. The deuterated methoxy group is stable at this temperature.

• Workup:

  • Quench with water.[1][3]

  • Wash organic layer with 10% Citric Acid (removes unreacted amine).

  • Wash with Sat. NaHCO

    (removes unreacted acid and phosphorus byproducts).

  • Wash with Brine, dry over Na

    SO , and concentrate.

Method B: HATU Activation – Recommended for Discovery Scale

Rationale: HATU generates a highly reactive O-azabenzotriazole active ester. It is ideal for rapid synthesis of small libraries where yield is prioritized over cost.

Materials

• Substrate: 4-Fluoro-2-methoxy-(d3)-benzoic acid (1.0 equiv)

• Reagent: HATU (1.1 – 1.2 equiv)

• Base: DIPEA (2.0 – 3.0 equiv)

• Solvent: DMF or DMAc (Anhydrous)

Protocol

• Pre-activation: Dissolve the acid (1.0 equiv) in DMF (0.1 M). Add HATU (1.1 equiv) and DIPEA (1.0 equiv). Stir at RT for 15 minutes.

  • Observation: Solution typically turns yellow/orange.

• Coupling: Add the amine partner (1.1 equiv) and remaining DIPEA (1.5 equiv).

• Reaction: Stir at RT for 1–4 hours.

• Workup:

  • Dilute with EtOAc.

  • Wash extensively with water/LiCl solution (to remove DMF).

  • Standard acidic/basic wash sequence.

Method C: Acid Chloride (Ghosez’s Reagent) – For Low-Reactivity Amines

Rationale: If the amine partner is electron-deficient (e.g., an aniline) or sterically hindered, the acid chloride is necessary. Ghosez’s reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) allows neutral, mild formation of the acid chloride without the harshness of oxalyl chloride.

Protocol

• Activation: Dissolve acid (1.0 equiv) in dry DCM. Add Ghosez’s reagent (1.2 equiv) at 0°C. Stir for 1 hour to form the acid chloride.

• Coupling: Add the amine (1.0 equiv) and Pyridine (2.0 equiv).

• Reaction: Stir at RT overnight.

Analytical & Quality Control

Deuterium Integrity Check

The -OCD

group typically appears as a silent region in H NMR where the methoxy singlet (~3.8 ppm) would normally be.

• H NMR (DMSO-d ): Confirm absence of singlet at ~3.85 ppm. Confirm presence of aromatic protons: dd (~7.5 ppm) and m (~6.9 ppm).

• Mass Spectrometry: Expect M+3 mass shift relative to non-deuterated standard.

  • Example: If non-deuterated MW is X, Target MW is X+3.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Conversion	Steric hindrance of 2-OMe group.	Switch to Method A (T3P) and heat to 50°C.
Epimerization	(If amine is chiral) Over-activation.	Use T3P at 0°C; avoid HATU/DMF.
Loss of Deuterium	Acidic cleavage of ether.	Avoid BBr , HBr, or strong Lewis acids.
Precipitate	Low solubility of acid.	Use DMAc or NMP as cosolvent.

Workflow Visualization

Figure 2: Decision matrix for selecting the optimal coupling protocol.

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][4][5][6] Organic Process Research & Development. Link

• Patterson, A. W., et al. (2011). T3P (Propylphosphonic Anhydride): An Efficient Reagent for the Synthesis of Sterically Hindered Amides.[2] Organic Process Research & Development. Link

• Witten, M. R., & Trost, B. M. (2020). Deuterium in Drug Discovery: Progress and Trends. Journal of Medicinal Chemistry. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Link

• Ghosez, L., et al. (1979). Synthesis of Acyl Chlorides under Neutral Conditions. Angewandte Chemie International Edition. Link

Sources

• 1. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 2. amri.staging.ribbitt.com [amri.staging.ribbitt.com]
• 3. researchgate.net [researchgate.net]
• 4. chimia.ch [chimia.ch]
• 5. researchgate.net [researchgate.net]
• 6. The synthesis of sterically hindered amides - PubMed [pubmed.ncbi.nlm.nih.gov]

incorporation of 4-Fluoro-2-methoxy-(d3)-benzoic acid into peptide synthesis

Application Note: Strategic Incorporation of 4-Fluoro-2-methoxy-(d3)-benzoic Acid in Peptide Synthesis

Abstract

This technical guide details the protocols for incorporating 4-Fluoro-2-methoxy-(d3)-benzoic acid into peptide sequences via Solid Phase Peptide Synthesis (SPPS) and solution-phase chemistry. This building block serves as a high-value "dual-modal" probe in drug discovery: the fluorine substituent functions as a sensitive reporter for

NMR-based binding screens, while the deuterated methoxy group ( ) enhances metabolic stability against oxidative demethylation via the Kinetic Isotope Effect (KIE).

Molecule Profile & Rational Design

Compound: 4-Fluoro-2-methoxy-(d3)-benzoic acid Primary Utility: N-terminal functionalization of peptidomimetics.

Feature	Functionality in Drug Discovery
4-Fluoro Group	NMR Probe: is 100% naturally abundant with no biological background, making it ideal for protein-ligand interaction studies (fragment screening).Bioisostere: Mimics the steric demand of H or OH while modulating pKa and lipophilicity.
2-Methoxy-(d3)	Metabolic Shield: The group resists cytochrome P450-mediated O-demethylation (a common clearance pathway) due to the stronger C-D bond (Primary KIE).Conformational Lock: The ortho-methoxy group often induces specific torsion angles via intramolecular hydrogen bonding or steric clash, rigidifying the N-terminal cap.
Benzoic Acid Core	Stable Linker: Forms a hydrolytically stable benzamide bond, unlike standard acetyl caps which are often metabolically labile.

Experimental Protocols

Protocol A: Solid Phase Incorporation (SPPS)

Target: N-terminal functionalization of a resin-bound peptide.

Prerequisites:

• Resin: Rink Amide (for C-term amides) or Wang (for C-term acids).

• Scale: 0.1 mmol (typical discovery scale).

• Reagents: HATU (activator), DIEA (base), DMF (solvent).

Critical Note on Reactivity: Benzoic acids are electronically conjugated systems. The carbonyl carbon is less electrophilic than that of Fmoc-amino acids. Standard DIC/Oxyma couplings may be too slow. We recommend HATU or PyBOP for quantitative conversion.

Step-by-Step Procedure:

• Fmoc Deprotection (Final AA):

  • Treat resin with 20% Piperidine in DMF (

    min).

  • Wash: DMF (

    min), DCM ( min), DMF ( min).

  • QC: Perform a Chloranil or Kaiser test to confirm free amine (Blue = Positive).

• Activation Cocktail (Prepare immediately before use):

  • Calculate 4.0 equivalents (eq) of 4-Fluoro-2-methoxy-(d3)-benzoic acid .

  • Dissolve in minimum DMF (approx. 0.1 M concentration).[1]

  • Add 3.9 eq of HATU .

  • Add 8.0 eq of DIEA (Diisopropylethylamine).

  • Wait time: Allow pre-activation for exactly 60-90 seconds. Do not exceed 5 minutes to prevent potential side reactions (though less prone to racemization than amino acids, ester formation is possible).

• Coupling:

  • Add the activated solution to the resin.

  • Agitate: Shake at room temperature for 2 to 4 hours . (Note: Benzoic acids require longer coupling times than standard AAs).

  • Optional: For difficult sequences (sterically hindered N-terminus like N-Me-AA or Proline), perform a double coupling (fresh reagents, 2 hours).

• Washing & Capping:

  • Drain and wash with DMF (

    ).

  • QC: Perform Kaiser test. If positive (blue), repeat coupling. If negative (colorless), proceed.

• Global Cleavage:

  • Cocktail: 95% TFA / 2.5% TIS (Triisopropylsilane) / 2.5%

    .

  • Note: The aromatic C-F and ether

    bonds are stable to TFA.

  • Incubate for 2-3 hours.

  • Precipitate in cold diethyl ether, centrifuge, and lyophilize.

Protocol B: QC and Characterization

1. Mass Spectrometry (LC-MS)

• Expectation: The mass will be +3 Da higher than the non-deuterated analog.

• Check: Verify the isotopic pattern. The D3 incorporation should be

  . If you see a significant M-3 peak, it indicates deuterium loss (rare under these conditions) or impure starting material.

2.

NMR Validation

• Solvent: Dissolve peptide in buffer (PBS pH 7.4) with 10%

  .

• Standard: Use Trifluoroacetic acid (TFA) as an external standard (-76.55 ppm) or calibrate to an internal standard like 3-trimethylsilyl-1-propanesulfonic acid.

• Signal: 4-Fluoro-benzoic derivatives typically show a singlet (or multiplet depending on ring coupling) in the range of -105 to -120 ppm .

• Note: The ortho-methoxy group may cause a slight upfield shift compared to unsubstituted fluorobenzoic acid due to electron donation.

Visualization: Workflow & Logic

Diagram 1: SPPS Workflow for Deuterated Probe Synthesis

This diagram illustrates the critical decision points in the synthesis, specifically the activation strategy required for the benzoic acid derivative.

Caption: Optimized SPPS workflow emphasizing the specific activation stoichiometry required for benzoic acid coupling.

Diagram 2: Application Logic - The "Dual-Modal" Screen

How to utilize the synthesized probe in a drug discovery campaign.

Caption: Parallel utility of the probe: Pathway A utilizes Fluorine for binding detection; Pathway B utilizes Deuterium for metabolic stability.

Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
Incomplete Coupling	Low reactivity of benzoic acid; Steric hindrance.	Switch to HATU/HOAt system. Increase temperature to 40°C (benzoic acids are racemization-free, so heat is safer than with AAs).
Low Solubility	Hydrophobicity of the fluorinated cap.	Use a "Magic Mixture" solvent: DCM/DMF/NMP (1:1:1) or add 1% Triton X-100 during the final coupling step.
Missing D3 Signal	H/D Exchange (Unlikely) or Wrong Starting Material.	The group is stable to TFA. If mass is M-3, verify the raw material certificate of analysis. Acidic protons on the ring can exchange, but methyl protons generally do not.
Broad Peak	Aggregation or intermediate exchange.	Run NMR at varying temperatures (e.g., 25°C to 45°C) to sharpen the signal or add a co-solvent (DMSO-d6) to break aggregates.

References

• Dalvit, C., et al. (2019). "Fluorine-NMR Experiments for High-Throughput Screening: Theoretical Aspects and Practical Applications." Current Medicinal Chemistry.

• Gant, T. G. (2014). "Deuterated Drug Molecules: Focus on FDA-Approved Deutetrabenazine." Biochemistry (ACS).

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][2][3][4] Chemical Reviews. (Authoritative review on SPPS compatibility).

• Norton, R. S., et al. (2016). "Applications of 19F-NMR in Fragment-Based Drug Discovery." Journal of Biomolecular NMR.

• Pirali, T., et al. (2023).[5] "Deuterium in drug discovery: progress, opportunities and challenges." Nature Reviews Drug Discovery.[5]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. chemistry.du.ac.in [chemistry.du.ac.in]
• 3. Solid-phase peptide synthesis introduction-Technical Articals-News [hongtide.com]
• 4. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 5. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]

methods for tracking metabolic pathways using d3-labeled benzoic acids

Application Note: Metabolic Flux Analysis of the Benzoic Acid-Hippurate Pathway Using d3-Stable Isotope Tracers

Abstract

This application note details a robust methodology for tracking the metabolic fate of benzoic acid using deuterium-labeled (d3) isotopologues. While benzoic acid is a common food preservative, its metabolic clearance via glycine conjugation to hippuric acid represents a critical Phase II detoxification pathway and a biomarker for hepatic capacity and gut microbiome function. This guide provides a self-validating LC-MS/MS protocol to distinguish exogenous (tracer-derived) metabolites from endogenous pools, quantify metabolic flux, and identify pathway bottlenecks without radioisotope hazards.

Introduction & Mechanistic Principles

Why d3-Benzoic Acid?

Stable isotope tracing uses mass spectrometry to differentiate between "light" (endogenous) and "heavy" (tracer) metabolites. For benzoic acid, a ring-labeled d3-isotopologue (e.g., 2,3,4-d3-benzoic acid) is superior to carboxyl-labeled variants for two reasons:

• Metabolic Stability: The phenyl ring protons are chemically inert during the primary glycine conjugation step. In contrast, carboxyl-labeled isotopes (e.g.,

  C or O) can be lost during decarboxylation events or exchange with solvent water.

• Mass Shift (+3 Da): A +3 Dalton shift provides sufficient separation from the M+1 and M+2 natural isotopic envelopes of endogenous metabolites, ensuring high signal-to-noise ratios in flux calculations.

The Biological Pathway

The metabolism of benzoic acid occurs primarily in the mitochondrial matrix of hepatocytes and renal cells.

• Activation: Benzoic acid is converted to Benzoyl-CoA by benzoate-CoA ligase.

• Conjugation: Glycine N-acyltransferase (GLYAT) transfers the benzoyl moiety to glycine, forming Hippuric Acid .

• Excretion: Hippuric acid is actively secreted into urine via the OAT (Organic Anion Transporter) system.

Note: In microbiome studies, colonic bacteria convert dietary polyphenols into benzoic acid.[1] Using an IV or oral d3-tracer allows researchers to distinguish host-metabolized benzoate from microbiome-generated benzoate.

Figure 1: Metabolic fate of d3-benzoic acid. The deuterium label on the aromatic ring tracks the moiety through CoA activation and Glycine conjugation.

Experimental Design & Workflow

Tracer Selection

• Compound: 2,3,4-d3-Benzoic Acid (or ring-d5 depending on availability).

• Purity: >98% chemical purity; >99% isotopic enrichment.

• Control: Unlabeled Benzoic Acid (for retention time confirmation).

Dosing Strategy

• In Vivo (Rodent): 10–50 mg/kg via oral gavage (to assess gut absorption + liver metabolism) or IV bolus (to isolate hepatic clearance).

• In Vitro (Hepatocytes): Incubate with 10–100 µM d3-benzoic acid. Time points: 0, 15, 30, 60, 120 min.

Figure 2: End-to-end experimental workflow from tracer administration to mass spectrometric detection.

Detailed Protocols

Sample Preparation (Plasma & Urine)

Rationale: Acidification is critical for benzoic acid recovery. As a weak acid (pKa ~4.2), low pH ensures it is in the non-ionized form, improving solubility in organic precipitation solvents and preventing binding to albumin.

• Aliquot: Transfer 50 µL of plasma or urine into a 1.5 mL Eppendorf tube.

• Internal Standard Spike: Add 10 µL of

  C-Benzoic Acid (IS) at 10 µM.

  • Note: Do not use d3-benzoic acid as the IS, as it is your analyte of interest.

• Protein Precipitation: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid .

  • Why Formic Acid? Acidifies the sample to stabilize the carboxylic acid moiety.

• Vortex & Incubate: Vortex for 30 seconds; incubate at -20°C for 20 minutes to complete protein crash.

• Clarification: Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Transfer: Move supernatant to LC vials. For urine, a 1:10 dilution with water may be necessary to prevent detector saturation.

LC-MS/MS Acquisition Parameters

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo Altis). Column: C18 Reverse Phase (e.g., Waters HSS T3, 2.1 x 100 mm, 1.8 µm). The T3 chemistry aids in retaining polar organic acids.

Chromatography:

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B (0-1 min)

  95% B (6 min) 95% B (8 min) 5% B (8.1 min).

Mass Spectrometry (MRM Table): Polarity: Negative Ion Mode (ESI-) is preferred for carboxylic acids due to better ionization efficiency (

).

Analyte	Precursor Ion (Q1)	Product Ion (Q3)	CE (V)	Rationale
Benzoic Acid (Endogenous)	121.0	77.0	-20	Loss of CO₂ ( )
d3-Benzoic Acid (Tracer)	124.0	80.0	-20	Shift +3 Da; Ring d3 retained
Hippuric Acid (Endogenous)	178.0	134.0	-18	Loss of CO₂ from glycine moiety
d3-Hippuric Acid (Metabolite)	181.0	137.0	-18	Shift +3 Da; Ring d3 retained
C-Benzoic Acid (IS)	127.0	83.0	-20	Ring C6 label

Self-Validation Step: Ensure the retention time of d3-Hippuric acid matches the unlabeled standard. Deuterium isotope effects on retention time are usually negligible on standard C18 but can cause slight shifts (1-2 seconds) on high-resolution columns.

Data Analysis & Interpretation

Calculating Metabolic Flux

To determine the conversion rate, calculate the Fractional Enrichment (FE) of the product (Hippuric Acid).

• High FE (>50%): Indicates rapid turnover and high pathway capacity.

• Low FE (<5%): Suggests pathway saturation (glycine depletion) or impaired liver function (GLYAT deficiency).

Handling "Metabolic Soft Spots"

If you observe a mass shift of +2 Da instead of +3 Da in downstream metabolites, this indicates Hydroxylation .

• Mechanism:[1][2][3] A cytochrome P450 enzyme inserts an oxygen atom onto the ring, displacing a deuterium atom (Metabolic Switching).

• Significance: This signals that the standard glycine conjugation pathway is saturated or inhibited, forcing the system into oxidative metabolism (Phase I).

Troubleshooting & Pitfalls

• H/D Exchange: Never use carboxyl-deuterated (COOH-d) tracers. The acidic proton exchanges with water within seconds, erasing the label before analysis. Always use ring-labeled isotopes.

• Ion Suppression: Urine matrices are complex. If d3-Benzoic acid signal is unstable, increase the dilution factor or use a longer gradient to separate the analyte from early-eluting salts.

• Carryover: Benzoic acid can stick to steel surfaces. Use a needle wash of 50:50 Methanol:Water + 0.5% Formic Acid.

References

• Kubota, K., Horai, Y., & Ishizaki, T. (1988). Determination of benzoic acid and hippuric acid in human plasma and urine by high-performance liquid chromatography.[4][5][6] Journal of Chromatography A. Link

• Badenhorst, C. P., et al. (2014). A familiar ring to it: biosynthesis of plant benzoic acids.[7] Molecular Plant. Link

• Irwin, C., et al. (2016). Contribution towards a Metabolite Profile of the Detoxification of Benzoic Acid through Glycine Conjugation. PLOS ONE. Link

• Cambridge Isotope Laboratories. (2023). Benzoic acid (ring-D5) Product Specification. CIL Catalog. Link

• Fan, T. W., & Lane, A. N. (2012). Applications of metabolomics in cancer research: Metabolic flux analysis. Springer Protocols. Link

Sources

• 1. Physiology of Hippuric acid_Chemicalbook [chemicalbook.com]
• 2. The bacterial degradation of benzoic acid and benzenoid compounds under anaerobic conditions: unifying trends and new perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Hippuric acid - Wikipedia [en.wikipedia.org]
• 4. Determination of benzoic acid and hippuric acid in human plasma and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. zenodo.org [zenodo.org]
• 7. A familiar ring to it: biosynthesis of plant benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving yield of 4-Fluoro-2-methoxy-(d3)-benzoic acid synthesis

Technical Support Center: High-Yield Synthesis of 4-Fluoro-2-methoxy-(d3)-benzoic Acid

Ticket ID: #SYN-4F2M-D3 Assigned Specialist: Senior Application Scientist Status: Open Subject: Yield Optimization & Troubleshooting Guide

Executive Summary: The "Scaffold-First" Strategy

To maximize the yield of 4-Fluoro-2-methoxy-(d3)-benzoic acid while minimizing the consumption of expensive deuterated reagents (e.g., Iodomethane-

), you must avoid direct alkylation of the carboxylic acid. The most robust, high-yield pathway involves a "Protect-Alkylate-Hydrolyze" strategy.

Direct alkylation of the free acid often leads to mixtures of esters and ethers, wasting your deuterium source. Furthermore, nucleophilic aromatic substitution (

) on 2,4-difluorobenzoic acid with methoxide- risks poor regioselectivity (attacking the 4-position instead of the 2-position).

This guide focuses on the O-methylation of Methyl 4-fluoro-2-hydroxybenzoate , overcoming the specific reactivity dampening caused by intramolecular hydrogen bonding (the "Salicylate Trap").

Part 1: Diagnostic & Troubleshooting Modules

Module 1: The "Salicylate Trap" (Low Conversion during Methylation)

Issue: Users often report <50% conversion during the methylation of the phenol, even with excess base. Root Cause: The starting material (Methyl 4-fluoro-2-hydroxybenzoate) forms a strong intramolecular hydrogen bond between the phenolic proton and the ester carbonyl. This stabilizes the phenol, making deprotonation difficult and reducing the nucleophilicity of the resulting phenoxide.

Parameter	Standard Protocol (Fails)	Optimized Protocol (Works)	Why?
Solvent	Acetone	DMF or NMP	Polar aprotic solvents disrupt the intramolecular H-bond better than acetone.
Base			The larger Cesium cation ("Cesium Effect") improves the solubility of the phenoxide and forms a "loose" ion pair, enhancing nucleophilicity [1].
Temperature	Reflux (56°C)	60-80°C	Higher thermal energy is required to break the H-bond network.

Q: Can I use NaH instead of Carbonates? A: Yes, but with caution. Sodium Hydride (NaH) in THF is faster but can cause ester hydrolysis or transesterification if the reaction is not strictly anhydrous.

in DMF is more chemoselective for this specific substrate.

Module 2: Regioselectivity & Starting Material Integrity

Issue: "My final NMR shows a mixture of isomers or fluorine loss." Root Cause: If you started from 2,4-difluorobenzoic acid and attempted a direct

with methoxide- , you likely substituted the Para-fluorine (Position 4) instead of the Ortho-fluorine (Position 2).

Q: How do I ensure the methoxy group ends up at position 2? A: Do not use

with methoxide. Instead, use the Hydrolysis-First approach.

• Hydrolysis: Treat 2,4-difluorobenzoic acid with aqueous NaOH/DMSO. The 2-position is more susceptible to attack by hydroxide due to proximity to the carboxylate (directing effect), yielding 4-fluoro-2-hydroxybenzoic acid [2].

• Alkylation: Once you have the 2-hydroxy isomer, the regiochemistry is locked. You can then methylate the oxygen with

  .

Module 3: Deuterium Conservation (Atom Economy)

Issue: "I am using 2.5 equivalents of

and it's too expensive." Root Cause: Alkylating the free acid requires sacrificing 1 equivalent of to form the temporary methyl ester, which is later hydrolyzed (wasted).

Q: How do I reduce

usage? A: Pre-methylate the carboxylic acid using standard (non-deuterated) Methanol/ .

• Step A: 4-Fluoro-2-hydroxybenzoic acid +

  Methyl 4-fluoro-2-hydroxybenzoate.

• Step B: Alkylate with 1.1 eq

  .

• Result: You only deuterate the ether position.

Part 2: Visualizing the Optimized Workflow

The following diagram illustrates the critical path to avoid regioselectivity errors and deuterium waste.

Caption: Optimized "Protect-Alkylate-Hydrolyze" pathway ensuring regiocontrol and deuterium efficiency.

Part 3: Validated Experimental Protocols

Step 1: Preparation of Methyl 4-fluoro-2-hydroxybenzoate

If you already have 4-fluoro-2-hydroxybenzoic acid, start here.

• Dissolve 4-fluoro-2-hydroxybenzoic acid (10.0 mmol) in Methanol (30 mL).

• Add concentrated

  (0.5 mL) dropwise.

• Reflux for 16 hours.

• Concentrate in vacuo, redissolve in EtOAc, wash with sat.

  (to remove unreacted acid) and brine.

• Checkpoint: Product should be a solid/oil. NMR should show a singlet ~3.9 ppm (Ester

  ).

Step 2: High-Yield Deuteromethylation (The Critical Step)

This protocol uses Cesium Carbonate to overcome the salicylate H-bond.

• Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar.

• Reagents: Add Methyl 4-fluoro-2-hydroxybenzoate (1.0 eq) and Cesium Carbonate (

  , 1.5 eq) .

• Solvent: Add anhydrous DMF (0.2 M concentration). Stir at Room Temp for 15 min (Solution will turn yellow/orange as phenoxide forms).

• Addition: Add Iodomethane-

  ( , 1.2 eq) . Note: is volatile; use a septum and syringe or a sealed pressure tube.

• Reaction: Heat to 60°C for 4-6 hours.

  • QC Check: TLC (Hexane/EtOAc) should show the disappearance of the lower-running phenol spot and appearance of a higher-running ether spot.

• Workup: Dilute with water, extract with EtOAc (

  ). Wash organics with water ( ) to remove DMF. Dry over .[1][2]

Step 3: Hydrolysis to Final Target

• Dissolve the deuterated ester from Step 2 in THF:Water (3:1).

• Add Lithium Hydroxide Monohydrate (LiOH·

  , 3.0 eq) .

• Stir at Room Temperature for 12 hours. Avoid high heat to prevent any risk of ether cleavage, though unlikely.

• Acidification: Cool to 0°C and acidify to pH 2 with 1M HCl.

• Isolation: Extract with EtOAc, dry, and concentrate. Recrystallize from Ethanol/Water if necessary.

References

• Flessner, T. & Doye, S. (1999). Cesium carbonate as a powerful base for the O-alkylation of phenols with alkyl halides. Journal of Practical Chemistry.

• ChemicalBook. (2024). Synthesis of 4-fluorosalicylic acid from 2,4-difluorobenzoic acid via NaOH/DMSO hydrolysis.[3]

• BenchChem. (2025).[1] Comparative Benchmarking Guide to Synthetic Routes for Fluorinated Benzoic Acids.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis: Planning and Troubleshooting.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2018207120A1 - A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline - Google Patents [patents.google.com]
• 3. 4-FLUORO-2-HYDROXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]

troubleshooting low isotopic purity in deuterated benzoic acid synthesis

Welcome to the technical support center for the synthesis of deuterated benzoic acid. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to achieving high isotopic purity. This guide provides in-depth troubleshooting, detailed protocols, and answers to frequently asked questions, grounded in established scientific principles.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis and purification of deuterated benzoic acid. Each problem is presented in a question-and-answer format, detailing the cause and providing a step-by-step solution.

Question 1: My final product shows low isotopic purity upon analysis. What are the common causes and how can I fix this?

Low isotopic purity is the most frequent challenge. It typically stems from unintended proton introduction or incomplete deuterium exchange. The first step is to identify the source of the contamination.

Logical Troubleshooting Workflow

The following decision tree can help diagnose the root cause of low isotopic purity.

Caption: A decision tree for troubleshooting low isotopic purity.

Detailed Causes and Solutions:

• Proton Contamination from Water: The most common culprit is residual H₂O.

  • Cause: Adsorbed water on glassware surfaces or atmospheric moisture can readily participate in H/D exchange, lowering the deuterium incorporation. The acidic proton of benzoic acid is particularly susceptible to exchange.

  • Solution:

    • Glassware Preparation: Oven-dry all glassware at >120°C for several hours and allow it to cool in a desiccator or under a stream of inert gas (N₂ or Argon) immediately before use.

    • Inert Atmosphere: Conduct the reaction and any subsequent transfers under a positive pressure of dry N₂ or Argon.

• Contamination from Reagents: Solvents and reagents can be significant sources of protons.

  • Cause: Using reagents that are not sufficiently deuterated or are handled improperly. For example, using standard HCl for acidification instead of DCl in D₂O.

  • Solution:

    • Deuterium Source: Use high-purity D₂O (≥99.8 atom % D) as the deuterium source.

    • Solvents & Acids/Bases: Ensure all solvents and reagents (e.g., NaOD, DCl) are of high isotopic purity.[1][2] If preparing a deuterated base like NaOD, it should be made from high-purity D₂O and sodium metal in situ.

• Incomplete H/D Exchange: The reaction may not have gone to completion.

  • Cause: Reaction kinetics can be slow. Insufficient reaction time, inadequate temperature, or a suboptimal catalyst can lead to incomplete exchange at one or more positions on the aromatic ring.[3][4][5]

  • Solution:

    • Optimize Conditions: Increase the reaction time or temperature according to literature protocols for the specific catalytic system being used.

    • Catalyst Choice: Different catalysts (e.g., Pt/C, RhCl₃, MoCl₅) have varying efficiencies for aromatic H/D exchange.[3][4][5] Ensure the chosen catalyst is active and appropriate for benzoic acid.

    • Multiple Cycles: For maximum deuteration, it may be necessary to isolate the partially deuterated product, and subject it to a second round of the deuteration reaction.

Question 2: How can I purify my deuterated benzoic acid to improve its isotopic enrichment?

Recrystallization is a highly effective method for purifying solid compounds like benzoic acid and can help improve isotopic purity by removing impurities that may contain protons.[6][7]

Experimental Protocol: Recrystallization for Isotopic Purity Enhancement

This protocol is designed to purify deuterated benzoic acid while minimizing the risk of back-exchange (re-introduction of protons).

Workflow Diagram

Caption: Workflow for purification of deuterated benzoic acid.

Step-by-Step Methodology:

• Solvent Selection: The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold. For deuterated benzoic acid, heavy water (D₂O) is an excellent choice as it minimizes the risk of H/D back-exchange of the carboxylic acid proton.[8] If the product is benzoic acid-d₅, where only the ring protons are replaced, water (H₂O) can be used, but D₂O is safer to preserve the labile acidic deuteron as well.[9]

• Dissolution: In a clean, dry Erlenmeyer flask, add the crude deuterated benzoic acid. Add a minimal amount of boiling D₂O dropwise while stirring until the solid just dissolves. Using excess solvent will reduce your final yield.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. This step must be done quickly to prevent the benzoic acid from crystallizing prematurely in the funnel.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Washing: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold D₂O to remove any remaining soluble impurities.

• Drying: Transfer the crystals to a clean, dry watch glass and dry them thoroughly under a high vacuum for several hours. This is critical to remove all traces of the deuteration solvent.

Frequently Asked Questions (FAQs)

Q1: What is the difference between "isotopic enrichment" and "isotopic purity"?

These terms are related but distinct. Understanding the difference is crucial for accurate product characterization.[10]

• Isotopic Enrichment: Refers to the percentage of deuterium at a specific labeled position in a molecule. If a position is said to have 99% D enrichment, it means there is a 99% probability of finding a deuterium atom there and a 1% probability of finding a hydrogen atom.[10]

• Isotopic Purity (or Species Abundance): Refers to the percentage of the entire population of molecules that has the desired, fully deuterated composition. For a benzoic acid-d₅ molecule, the isotopic purity is the percentage of molecules that are C₇HD₅O₂.[9][10]

A high isotopic enrichment at each site is required to achieve high isotopic purity for the final compound. The relationship is statistical; for example, a starting material with 99.5% enrichment at five positions will not yield a final product that is 99.5% pure benzoic acid-d₅.[10]

Q2: Which analytical techniques are best for determining the isotopic purity of my product?

A combination of techniques provides the most comprehensive analysis.[11]

Technique	Information Provided	Advantages	Limitations
¹H-NMR	Determines the percentage of residual protons at specific sites.	Excellent for quantifying site-specific isotopic enrichment with high precision.[10]	Does not directly measure the distribution of different deuterated species (isotopologues).
Mass Spectrometry (MS)	Measures the relative abundance of different isotopologues (e.g., d₅, d₄, d₃ species) based on their mass-to-charge ratio.	Provides a direct view of the isotopologue distribution and overall isotopic purity.[12][13][14]	Site-specific information is not easily obtained without fragmentation analysis (MS/MS).
GC-MS / LC-MS	Separates the deuterated compound from other chemical impurities before MS analysis.	Provides both chemical and isotopic purity in a single run.[11]	Requires method development for chromatography.

For regulatory purposes and thorough characterization, both NMR and high-resolution mass spectrometry (HR-MS) are typically required.[12][15]

Q3: What are the primary methods for synthesizing deuterated benzoic acid?

There are two main strategies for synthesizing deuterated benzoic acid:

• Direct H/D Exchange on Benzoic Acid: This is a common and cost-effective method where benzoic acid is heated in the presence of a deuterium source (like D₂O) and a catalyst.[16]

  • Catalysts: Various transition metal catalysts are effective, including platinum (Pt/C), palladium (Pd/C), rhodium (RhCl₃), and others.[3][4][5] The choice of catalyst can influence which positions on the aromatic ring are deuterated. For ortho-specific deuteration, Rh(III) catalysis has been shown to be effective.[17]

  • Deuterium Source: D₂O is a common, inexpensive, and readily available deuterium source.[16]

• Synthesis from a Deuterated Precursor: This method involves building the benzoic acid molecule from a starting material that is already deuterated.

  • Example: One route involves the reductive dehalogenation of a halogenated benzoic acid using a Raney alloy in an alkaline D₂O solution.[1][2] For instance, treating bromobenzoic acid with a Raney Cu-Al alloy in NaOD/D₂O can replace the bromine with deuterium.[2] Another approach is the carboxylation of a deuterated Grignard reagent, such as one prepared from deuterated bromobenzene.[18]

Q4: How stable is deuterated benzoic acid during storage?

Deuterated benzoic acid is generally stable. However, two factors must be considered for long-term storage:

• Acidic Proton Exchange: The proton (or deuteron) on the carboxylic acid group is labile and can easily exchange with protons from atmospheric moisture. To preserve the -COOD moiety, the compound must be stored in a tightly sealed container in a desiccator.[19]

• Thermal Stability: Benzoic acid is a stable solid with a melting point of 121-125°C and a boiling point of 249°C.[20] It is stable at room temperature but can undergo decarboxylation at very high temperatures (e.g., >300°C in subcritical water).[21] Standard laboratory storage conditions are perfectly adequate.

References

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. (n.d.). Alsachim. Retrieved from [Link]

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. (2018). Analytical Methods, Royal Society of Chemistry. Retrieved from [Link]

• Aromatic H/D Exchange Reaction Catalyzed by Groups 5 and 6 Metal Chlorides. (n.d.). Various sources. Retrieved from [Link]

• Facile H/D Exchange at (Hetero)Aromatic Hydrocarbons Catalyzed by a Stable Trans-Dihydride N-Heterocyclic Carbene (NHC) Iron Complex. (2019). ACS Catalysis. Retrieved from [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. (2023). Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2024). ResolveMass Laboratories Inc. Retrieved from [Link]

• Production of deuterated benzoic acid. (1988). Google Patents.

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. (2023). PubMed. Retrieved from [Link]

• Aromatic ring favorable and efficient H–D exchange reaction catalyzed by Pt/C. (2005). Tetrahedron Letters. Retrieved from [Link]

• Hydrogen-deuterium exchange reactions of aromatic compounds and heterocycles by NaBD4-activated rhodium, platinum and palladium catalysts. (2009). Chemistry. Retrieved from [Link]

• H/D Exchange at Aromatic and Heteroaromatic Hydrocarbons Using D2O as the Deuterium Source and Ruthenium Dihydrogen Complexes as the Catalyst. (2007). Angewandte Chemie International Edition. Retrieved from [Link]

• Preparation of all the possible ring-deuteriated benzoic acids by reductive dehalogenation of the corresponding halogenobenzoic acids with raney alloys in an alkaline deuterium oxide solution. (1984). Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

• Recent advances in analytical techniques for deuterium isotopic purity of deuterated drugs. (2024). Yao Xue Xue Bao. Retrieved from [Link]

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. (2023). ACS Omega. Retrieved from [Link]

• Deuterium Isotope Effects on Permeation and Gating of Proton Channels in Rat Alveolar Epithelium. (1998). The Journal of General Physiology. Retrieved from [Link]

• Benzoic acid‑d₅. (n.d.). Deutero GmbH. Retrieved from [Link]

• Preparation of benzoic acid of high purity. (1940). Journal of Research of the National Bureau of Standards. Retrieved from [Link]

• The Recrystallization of Benzoic Acid. (n.d.). University of Missouri–St. Louis. Retrieved from [Link]

• Degradation of benzoic acid and its derivatives in subcritical water. (2010). Journal of Chromatography A. Retrieved from [Link]

• 3,5-dihydroxybenzoic acid. (n.d.). Organic Syntheses. Retrieved from [Link]

• Purification of Benzoic Acid by Crystallization. (2015). YouTube. Retrieved from [Link]

• A Simplified Protocol for the ortho-Deuteration of Acidic Aromatic Compounds in D2O. (2019). ChemRxiv. Retrieved from [Link]

• A familiar ring to it: biosynthesis of plant benzoic acids. (2015). Molecular Plant. Retrieved from [Link]

• Biological effects of deuteronation: ATP synthase as an example. (2007). Theoretical Biology and Medical Modelling. Retrieved from [Link]

• Deuterated reagents in multicomponent reactions to afford deuterium-labeled products. (2021). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Benzoic Acid ¹H-NMR Help. (2024). Reddit. Retrieved from [Link]

• Synthesis of deuterium-labeled cinnamic acids: Understanding the volatile benzenoid pathway in the flowers of the Japanese loquat Eriobotrya japonica. (2021). Phytochemistry. Retrieved from [Link]

• Benzoic Acid Synthesis. (2021). YouTube. Retrieved from [Link]

• Oxidation of Alkylbenzenes to Make Benzoic Acids. (2014). YouTube. Retrieved from [Link]

• Structural aspects of the low-temperature deprotonation of benzoic acid on Cu(110) surfaces. (2011). Physical Chemistry Chemical Physics. Retrieved from [Link]

• Getting Rid of Benzoic Acid post benzoylation. (2016). Reddit. Retrieved from [Link]

• Decarboxylative Hydroxylation of Benzoic Acids. (2017). Angewandte Chemie International Edition. Retrieved from [Link]

Sources

• 1. JPS6330450A - Production of deuterated benzoic acid - Google Patents [patents.google.com]
• 2. Preparation of all the possible ring-deuteriated benzoic acids by reductive dehalogenation of the corresponding halogenobenzoic acids with raney alloys in an alkaline deuterium oxide solution - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Hydrogen-deuterium exchange reactions of aromatic compounds and heterocycles by NaBD4-activated rhodium, platinum and palladium catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. youtube.com [youtube.com]
• 9. CAS 1079-02-3: Benzoic-2,3,4,5,6-d5 acid | CymitQuimica [cymitquimica.com]
• 10. isotope.com [isotope.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 16. d-nb.info [d-nb.info]
• 17. chemrxiv.org [chemrxiv.org]
• 18. youtube.com [youtube.com]
• 19. benchchem.com [benchchem.com]
• 20. 苯甲酸-2,3,4,5,6-d5 ≥99 atom % D, ≥99% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 21. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing side reactions during O-methylation with iodomethane-d3

Topic: Minimizing Side Reactions with Iodomethane-d3 ( )

Introduction: The Isotopic Stakes

Replacing hydrogen with deuterium changes more than just mass; it alters reaction kinetics. When using Iodomethane-d3 (

) , you are working with a reagent that is significantly more expensive than non-labeled methyl iodide and chemically distinct due to the Secondary Kinetic Isotope Effect (SKIE) .

The

transition state for is slightly more crowded and higher in energy than , often resulting in reaction rates that are 10–20% slower. In a standard synthesis, this slowdown is negligible. In a competitive environment—where hydrolysis, C-alkylation, and elimination are lurking—this rate retardation gives side reactions a statistical advantage.

This guide is not a recipe; it is a control system designed to force the thermodynamics and kinetics in favor of O-methylation .

Module 1: The Selectivity Matrix

The primary challenge in phenol alkylation is the Ambident Nucleophile Problem . The phenoxide anion has high electron density on the oxygen (Hard center) and the ortho/para carbons (Soft centers).

To maximize O-methylation and minimize C-methylation (and reagent waste), you must manipulate the Hard-Soft Acid-Base (HSAB) environment.

Critical Parameter Table

Variable	Recommendation for O-Selectivity	Mechanism / Causality
Solvent	DMF, DMAc, or NMP (Polar Aprotic)	Solvates the cation ( ), leaving the phenoxide anion "naked" and highly reactive toward the hard O-center.
Base	or	Larger cations ( ) form looser ion pairs with phenoxide than or , promoting O-attack.
Temperature		O-methylation is the Kinetic product (lower activation energy). C-methylation is often the Thermodynamic product (favored by heat).
Stoichiometry	1.1 eq Base / 1.05 eq	Excess base encourages elimination or multiple alkylations. Excess is wasteful and difficult to remove without loss of yield.
Concentration	0.2 M - 0.5 M	High concentration favors the bimolecular reaction over unimolecular degradation pathways.

Module 2: Visualization of Logic

Diagram 1: Troubleshooting Side Reactions

This decision tree helps you diagnose the root cause of impurity formation based on your crude NMR data.

Caption: Diagnostic logic for identifying the root cause of yield loss or impurity formation in deuterated methylation.

Module 3: Optimized Experimental Protocol

Objective: Selective O-methylation of a substituted phenol using

. Scale: 1.0 mmol (adaptable).

Reagents & Setup

• Substrate: 1.0 equiv Phenol derivative.

• Reagent: Iodomethane-d3 (

  ), 1.1 equiv.

• Base: Potassium Carbonate (

  ), 1.2 equiv (Anhydrous - Critical).

• Solvent: DMF (Anhydrous), 3.0 mL (0.33 M).

Step-by-Step Methodology

• Base Activation (The Drying Step):

  • Action: Place

    in a round-bottom flask. Flame-dry under vacuum or heat at 120°C for 1 hour prior to use.

  • Why: Commercial

    is hygroscopic. Any water present will hydrolyze to (methanol-d4), destroying your expensive reagent and stalling the reaction.

• Solvation & Deprotonation:

  • Action: Cool flask to room temperature under Argon/Nitrogen. Add anhydrous DMF and the phenol substrate. Stir for 15 minutes.

  • Why: This allows the formation of the phenoxide anion before the electrophile is introduced. The solution often changes color (yellow/orange) as the anion forms.

• Controlled Addition:

  • Action: Cool the mixture to 0°C (ice bath). Add

    dropwise via a gas-tight syringe through a septum.

  • Why:

    is extremely volatile (bp 42°C). Adding it to a warm solution causes immediate evaporation. Cooling also suppresses the activation energy for C-alkylation.

• The Kinetic Phase:

  • Action: Seal the flask (or use a screw-cap vial). Allow to stir at 0°C for 1 hour, then slowly warm to Room Temperature (RT) over 2 hours. Do not heat.

  • Why: Heating encourages the "soft" iodide leaving group to facilitate attack at the "soft" carbon ring positions (C-alkylation).

• Workup (Quench):

  • Action: Dilute with EtOAc. Pour into 5% aqueous LiCl or water. Wash organic layer 3x with water (to remove DMF).

  • Why: DMF can be difficult to remove. Washing with LiCl helps extract DMF into the aqueous phase without forming emulsions.

Module 4: Workflow Visualization

Diagram 2: The "Zero-Loss" Workflow

This flowchart emphasizes the containment of the volatile

.

Caption: Step-by-step workflow emphasizing temperature control to prevent reagent loss and side reactions.

Module 5: Troubleshooting & FAQs

Q1: I see significant C-methylation (methyl group on the ring). How do I stop this?

Diagnosis: The reaction conditions are too "soft" or thermodynamic. Fix:

• Switch Solvent: If using Acetone or THF, switch to DMF or DMSO. These polar aprotic solvents solvate the cation tightly, leaving a "harder," more naked oxygen anion that prefers O-alkylation.

• Change Base: Switch from

  to . Cesium is sometimes too reactive.

• Add Crown Ether: Adding 18-crown-6 (1.0 eq) complexes the potassium ion, drastically increasing the reactivity of the oxygen anion, making it faster than the C-alkylation pathway.

Q2: My yield is low, and I see starting material, but the CD3I is gone.

Diagnosis: Hydrolysis or Volatility. Fix:

• Hydrolysis: Your solvent was wet. Water reacts with

  to form Methanol-d4 ( ). Check your DMF water content or add 3Å Molecular Sieves to the reaction.

• Volatility: The

  evaporated before reacting. Ensure the reaction vessel is sealed (screw cap or septum with parafilm) and the addition is done at 0°C.

Q3: Can I use NaH (Sodium Hydride) to speed it up?

Warning: Use with extreme caution. While NaH ensures complete deprotonation, the resulting sodium phenoxide is a very tight ion pair. In non-polar solvents, this actually favors C-alkylation (the Kornblum rule). If you must use NaH, you must use a polar aprotic solvent (DMF/HMPA) to break the ion pair. Generally,

in DMF is safer for selectivity.

Q4: Why does the reaction turn dark/black?

Diagnosis: Oxidation of the phenol or iodine liberation. Fix: Iodide (

) can oxidize to Iodine ( ) in air, turning the solution brown/purple. This is usually harmless but indicates air exposure. Perform the reaction under Nitrogen/Argon. If the phenol itself oxidizes (to a quinone), your yield will suffer; add a pinch of sodium bisulfite during workup to reduce oxidants.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 17: Nucleophilic Substitution at the Carbonyl Group).

• Reichardt, C., & Welton, T. (2010). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Discussion on Solvent Polarity and Nucleophilicity).

• Kornblum, N., et al. (1955). The Mechanism of the Reaction of Silver Nitrite with Alkyl Halides. The Contrasting Reactions of Silver and Alkali Metal Salts with Alkyl Halides. Journal of the American Chemical Society, 77(23), 6269–6280. (Foundational paper on Ambident Nucleophiles).

• Sigma-Aldrich. (2023). Iodomethane-d3 Safety Data Sheet & Technical Bulletin. (Handling of volatile deuterated reagents).

Technical Support Center: Purification of 4-Fluoro-2-methoxy-(d3)-benzoic acid

Welcome to the technical support center for the purification of 4-Fluoro-2-methoxy-(d3)-benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound in high purity. The unique presence of a deuterated methoxy group necessitates careful consideration of purification strategies to ensure isotopic integrity and remove process-related impurities.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the purification of 4-Fluoro-2-methoxy-(d3)-benzoic acid in a question-and-answer format.

Recrystallization Issues

Question 1: My 4-Fluoro-2-methoxy-(d3)-benzoic acid is not crystallizing from the chosen solvent system. What are the likely causes and how can I induce crystallization?

Answer:

Failure to crystallize is a common issue that can stem from several factors. The primary reasons are often related to the choice of solvent, the degree of supersaturation, and the presence of impurities.

Causality Behind Crystallization Failure:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures. If the compound is too soluble at low temperatures, it will not precipitate. Conversely, if it is poorly soluble even at high temperatures, you won't be able to form a saturated solution. For aromatic carboxylic acids like 4-Fluoro-2-methoxy-(d3)-benzoic acid, a range of solvents can be effective.

• Insufficient Supersaturation: Crystallization occurs from a supersaturated solution. If too much solvent was used to dissolve the compound, the solution might not be sufficiently concentrated to induce precipitation upon cooling.

• Presence of Soluble Impurities: High concentrations of impurities can act as "solubilizers," keeping the desired compound in solution and inhibiting crystal lattice formation.

Troubleshooting Protocol:

• Solvent System Optimization: If initial attempts with a single solvent fail, a mixed-solvent system is often effective. A good starting point is a pair of miscible solvents where the compound is highly soluble in one ("good" solvent) and poorly soluble in the other ("poor" solvent).

  • Recommended Solvent Systems:

    • Ethanol/Water[1]

    • Toluene/Hexane

    • Ethyl Acetate/Hexane[2]

    • Acetone/Water[3]

• Inducing Crystallization:

  • Scratching: Use a glass rod to gently scratch the inside of the flask at the solution's surface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1]

  • Seeding: If you have a small crystal of pure 4-Fluoro-2-methoxy-(d3)-benzoic acid, add it to the cooled, supersaturated solution. This "seed" crystal will act as a template for further crystallization.

  • Solvent Evaporation: If an excess of solvent is suspected, gently evaporate a portion of the solvent to increase the concentration of the solute.

  • Slow Cooling: Allow the solution to cool slowly to room temperature before placing it in an ice bath. Rapid cooling can sometimes lead to the formation of an oil or very small, impure crystals.

Question 2: My compound is "oiling out" instead of forming crystals. What causes this and how can I resolve it?

Answer:

"Oiling out" occurs when the solute precipitates from the solution as a liquid (an oil) rather than a solid. This is a common problem, especially with compounds that have melting points lower than the boiling point of the recrystallization solvent or when significant impurities are present, which can depress the melting point.

Troubleshooting Protocol:

• Re-dissolve and Cool Slowly: Gently heat the solution to re-dissolve the oil. Allow the solution to cool much more slowly. You can insulate the flask to encourage gradual cooling.

• Add More Solvent: The concentration of the solute may be too high. Add a small amount of the "good" solvent to the heated solution to slightly decrease the saturation level, then cool slowly.[1]

• Change Solvent System: The chosen solvent may not be appropriate. Select a solvent with a lower boiling point.

• Lower the Crystallization Temperature: Try to induce crystallization at a lower temperature by adding a seed crystal just as the solution begins to cool.

Impurity Removal

Question 3: I am observing persistent impurities in my final product after recrystallization. What are the likely impurities and how can I remove them?

Answer:

The nature of impurities will depend on the synthetic route used to prepare 4-Fluoro-2-methoxy-(d3)-benzoic acid. Common impurities include positional isomers, starting materials, and byproducts from side reactions.

Potential Impurities and Removal Strategies:

Potential Impurity	Origin	Recommended Purification Strategy
Positional Isomers (e.g., 2-Fluoro-4-methoxybenzoic acid)	Friedel-Crafts acylation or other aromatic substitution reactions can sometimes yield a mixture of isomers.[4]	Fractional Recrystallization: This technique relies on slight differences in solubility between the isomers. Multiple recrystallization steps may be necessary. Column Chromatography: This is often the most effective method for separating isomers with different polarities.
Starting Materials (e.g., 4-fluoro-2-hydroxybenzoic acid)	Incomplete methylation reaction.	Acid-Base Extraction: Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash with a weak aqueous base (e.g., sodium bicarbonate solution). The acidic starting material will be deprotonated and move to the aqueous layer, while the desired product remains in the organic layer.
Non-deuterated or partially deuterated species	Incomplete deuteration during synthesis.	This is challenging to separate by standard purification techniques. High-resolution NMR can be used to quantify the level of deuteration. If a higher isotopic purity is required, a re-synthesis with a more efficient deuteration step is recommended.
Colored Impurities	Often arise from degradation or side reactions.	Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot recrystallization solution before filtration. The charcoal will adsorb the colored impurities. Use charcoal sparingly as it can also adsorb some of your product.[1]

Experimental Protocol: Silica Gel Column Chromatography for Isomer Separation

• Slurry Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica gel to settle into a uniform bed.

• Sample Loading: Dissolve the crude 4-Fluoro-2-methoxy-(d3)-benzoic acid in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with a non-polar mobile phase (e.g., hexane or a hexane/ethyl acetate mixture). Gradually increase the polarity of the mobile phase (gradient elution) to separate the compounds based on their affinity for the silica gel.

• Fraction Collection: Collect the eluent in small fractions and analyze each fraction by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Fluoro-2-methoxy-(d3)-benzoic acid.

Deuterium Stability

Question 4: I am concerned about the stability of the deuterated methoxy group (-OCD₃) during purification. Can H/D exchange occur, and how can I prevent it?

Answer:

This is a critical consideration. While deuterium atoms on a carbon atom are generally stable, the conditions used during purification can potentially lead to hydrogen-deuterium (H/D) exchange, compromising the isotopic purity of your compound.

Stability of the Deuterated Methoxy Group:

• Acidic Conditions: Strong acidic conditions, especially at elevated temperatures, can potentially catalyze the cleavage of the ether linkage, which could be followed by reprotonation with a proton from the solvent, leading to the loss of deuterium. However, the C-D bond is generally stable under moderately acidic conditions used for workup.

• Basic Conditions: Strong basic conditions are less likely to cause H/D exchange on the methoxy group itself. However, if there are any acidic protons elsewhere in the molecule, they can undergo exchange. For the deuterated methoxy group, the primary concern with strong base would be demethylation rather than H/D exchange.

• Neutral Conditions: The deuterated methoxy group is generally stable under neutral pH conditions.

Recommendations to Maintain Isotopic Integrity:

• Avoid Prolonged Exposure to Strong Acids or Bases, Especially at High Temperatures: During workup and purification, use the mildest acidic or basic conditions necessary and for the shortest possible time.

• Use Deuterated Solvents for NMR Analysis: When preparing samples for NMR analysis to confirm isotopic purity, use deuterated solvents to avoid any potential for exchange with residual protons in the NMR solvent.

• pH Monitoring During Recrystallization: If using an aqueous co-solvent for recrystallization, ensure the pH of the solution is near neutral to minimize the risk of acid or base-catalyzed exchange. The pH of a solution of a carboxylic acid will be acidic, but this is generally not strong enough to cause exchange on the methoxy group.

Purity Assessment

How can I accurately determine the purity of my final product?

A combination of analytical techniques is recommended for a comprehensive purity assessment.

Analytical Technique	Information Provided	Key Considerations
High-Performance Liquid Chromatography (HPLC)	Quantitative assessment of purity and detection of non-volatile impurities.[5]	A reversed-phase C18 column with a mobile phase of acetonitrile and water (with a small amount of acid, e.g., 0.1% formic acid) is a good starting point. UV detection at around 254 nm is typically suitable for this aromatic compound.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	Structural confirmation and identification of proton-containing impurities. ¹H NMR is crucial for confirming the absence of a signal for the methoxy protons, indicating high deuteration.	Use a deuterated solvent. An internal standard can be used for quantitative NMR (qNMR) to determine absolute purity.[5]
Mass Spectrometry (MS)	Confirmation of the molecular weight, including the mass increase due to deuterium, and identification of impurities based on their mass-to-charge ratio.	Electrospray ionization (ESI) is a suitable technique for this compound.
Melting Point Analysis	A sharp melting point range close to the literature value indicates high purity. A broad and depressed melting point suggests the presence of impurities.

Visualizing the Purification Workflow

The following diagram illustrates a general workflow for the purification of 4-Fluoro-2-methoxy-(d3)-benzoic acid, incorporating troubleshooting steps.

Caption: A logical workflow for the purification and troubleshooting of 4-Fluoro-2-methoxy-(d3)-benzoic acid.

References

• Department of Chemistry, University of Rochester. Reagents & Solvents: Solvents for Recrystallization. Available at: [Link]

• Richard, J. P., Amyes, T. L., & Toteva, M. M. (2008). Structure-Reactivity Effects on Primary Deuterium Isotope Effects on Protonation of Ring-Substituted α-Methoxystyrenes. Journal of the American Chemical Society, 130(44), 14561–14571. Available at: [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros. Available at: [Link]

• Wang, Y., et al. (2025). Hydrogen/Deuterium Exchange for Chiral Stability Assessment in Acidic Methine-Containing Compounds. Journal of Medicinal Chemistry. Available at: [Link]

• Sakaki, J., et al. (2007). 2-Fluoro-4-(methoxycarbonyl)benzoic acid. Acta Crystallographica Section E: Structure Reports Online, 63(Pt 12), o4647. Available at: [Link]

• University of California, Irvine. Recrystallization is the most common method for purifying solid compounds. Available at: [Link]

• Supporting Information - CDC Stacks. Available at: [Link]

• Sriram, D., Yogeeswari, P., & Madhu, K. (2005). Chemical and Enzymatic Stability of Amino acid Prodrugs Containing Methoxy, Ethoxy and Propylene Glycol Linkers. Die Pharmazie-An International Journal of Pharmaceutical Sciences, 60(10), 745-748. Available at: [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925. Available at: [Link]

• Google Patents. (2020). Chemical synthesis method of 4-fluoro-2-methylbenzoic acid. CN110903176A.

• Arosha de Silva. (2022). Column Chromatography in Pharmaceutical Analysis. Research and Reviews: Journal of Pharmaceutical Analysis. Available at: [Link]

• Anant Pharmaceuticals Pvt. Ltd. CAS 100-09-4 4-Methoxy-benzoic Acid Impurity. Available at: [Link]

• Publications Office of the European Union. (2022). Overview on PFAS analytical methods. Available at: [Link]

• da Silva, E. F., & Lacerda, P. S. S. (2014). Theoretical study of deuterium isotope effects on acid–base equilibria under ambient and hydrothermal conditions. Physical Chemistry Chemical Physics, 17(3), 1996-2005. Available at: [Link]

• PrepChem.com. Preparation of 4-methoxybenzoic acid. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reagents & Solvents [chem.rochester.edu]
• 3. reddit.com [reddit.com]
• 4. CN110903176A - Chemical synthesis method of 4-fluoro-2-methylbenzoic acid - Google Patents [patents.google.com]
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• 6. Fast analysis of benzoic acids using a reversed-phase HPLC-UV method - Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]